Structural Elucidation and Chemical Biology of N6,N6-Dimethyl-xylo-adenosine
Executive Summary -Dimethyl-xylo-adenosine is a synthetic nucleoside analogue that integrates two distinct structural modifications into the adenosine scaffold: the dimethylation of the exocyclic amine at the N6 position...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
-Dimethyl-xylo-adenosine is a synthetic nucleoside analogue that integrates two distinct structural modifications into the adenosine scaffold: the dimethylation of the exocyclic amine at the N6 position of the purine base, and the epimerization of the C3' carbon of the ribose sugar to form xylose.
This compound represents a critical probe in purinergic signaling and structural biology. The xylo-configuration imposes a distinct sugar pucker (typically favoring
), altering the spatial orientation of the hydroxyl groups relative to the canonical ribo-nucleosides. Simultaneously, the -dimethylation eliminates the hydrogen bond donor capacity of the adenine exocyclic amine, rendering the molecule resistant to Adenosine Deaminase (ADA) and altering its binding profile against Adenosine Receptors (ARs).
Chemical Structure & Stereochemistry
Molecular Connectivity
The molecule consists of a modified purine base linked to a modified pentose sugar via a
-N9-glycosidic bond.
Base:
-Dimethyladenine (6-dimethylaminopurine). The exocyclic nitrogen is fully substituted with methyl groups, creating a hydrophobic pocket and preventing Watson-Crick hydrogen bonding (which requires at least one proton on N6).
Sugar:
-D-Xylofuranose. This is the C3'-epimer of ribose.
Ribose: C2'-OH and C3'-OH are cis (both "down" in standard Haworth projections).
Xylose: C3'-OH is inverted (trans to C2'-OH). In the
-D-furanose form, the C3'-OH is oriented "up" (cis to the C5'-hydroxymethyl group).
Favors N-type () due to steric repulsion between C3'-OH and C5' substituents.[1]
Base Orientation
Predominantly Anti (to avoid steric clash between the bulky dimethyl group and the sugar).
Structural Visualization
The following diagram illustrates the connectivity and the specific stereochemical inversion at C3' that distinguishes this compound from standard adenosine.
Figure 1: Structural decomposition of
-Dimethyl-xylo-adenosine highlighting key stereochemical and functional modifications.
Synthesis & Characterization
Synthetic Strategy
The most robust synthesis avoids direct methylation of xylo-adenosine, which can lead to inseparable mixtures of N1/N6 isomers. Instead, a nucleophilic displacement strategy using a 6-halopurine precursor is preferred.
Protocol: Displacement of 6-Chloro-9-(β-D-xylofuranosyl)purine
This method ensures regioselectivity at the N6 position.
Starting Material: 6-Chloropurine riboside is first converted to the xylo-configuration (via 2',3'-epoxide formation and ring opening) or a pre-formed 6-chloropurine xylo-nucleoside is used.
Displacement Reaction:
Reagents: 40% Dimethylamine (aq) or Dimethylamine in THF.
Conditions: Stir at Room Temperature (RT) for 12–24 hours or heat to 50°C in a sealed vessel.
Mechanism:
(Nucleophilic Aromatic Substitution). The dimethylamine attacks C6, displacing the chloride.
Purification:
Evaporate solvent.
Purify via Silica Gel Column Chromatography (Eluent: DCM/MeOH 95:5 to 90:10).
Recrystallize from Ethanol/Water.
Characterization Data (Expected)
NMR (DMSO-):
N-Me: Strong singlet integrating to 6H at
~3.2–3.5 ppm (characteristic of -dimethyl).
H1': Doublet at
~5.8–6.0 ppm.
H3': Distinct shift compared to ribose due to change in environment (coupling constants
and will differ significantly from ribose due to trans-relationship).
Mass Spectrometry:
peak at m/z 296.3.
Figure 2: Synthetic pathway via nucleophilic aromatic substitution (
).
Biological Implications & Mechanism[2][3][4]
Adenosine Deaminase (ADA) Resistance
One of the defining features of
-dimethyl-xylo-adenosine is its metabolic stability .
Mechanism: Adenosine Deaminase (ADA) catalyzes the conversion of adenosine to inosine. The catalytic mechanism requires the formation of a tetrahedral intermediate involving the N6 position.
Blockade: The presence of two methyl groups at N6 removes the protons required for this enzymatic mechanism and creates steric hindrance. Consequently, this compound is completely resistant to deamination , prolonging its half-life in biological systems compared to adenosine.
Receptor Interaction Profile
Loss of H-Bond Donor: Standard adenosine binds to receptors (A1, A2A, etc.) partially through an H-bond donated by the N6-amino group.
-dimethylation abolishes this interaction.
Hydrophobic Interaction: The dimethyl group increases lipophilicity, which can favor binding to subtypes with hydrophobic pockets (e.g., A3 Adenosine Receptor often tolerates N6-modifications better than A1/A2A).
Sugar Pucker Effect: The xylo-conformation forces the sugar into a pucker that may not align optimally with the canonical ribose-binding pocket of polymerases or kinases, potentially acting as a chain terminator or an inhibitor rather than a substrate.
Figure 3: Mechanism of action highlighting ADA resistance and receptor interaction.
References
MedChemExpress. (2024). N6,N6-Dimethyl-xylo-adenosine Product Datasheet. Retrieved from
Robak, T., & Robak, P. (2012). Purine nucleoside analogs in the treatment of rarer chronic lymphoid leukemias. Current Pharmaceutical Design, 18(23), 3373-3388.
PubChem. (2024). N6,N6-Dimethyladenosine Compound Summary. (Used for comparative N6-dimethyl structural data). Retrieved from
Egli, M. (2020). Sugar Pucker and Nucleic Acid Structure. Structural Biology @ Vanderbilt. Retrieved from
N⁶,N⁶-Dimethyl-xylo-adenosine: A Technical Guide to a Rare Nucleoside Analog
Foreword: The Rationale for a Niche Molecule In the vast landscape of nucleoside chemistry, research often gravitates towards naturally abundant structures like adenosine and its canonical modifications. However, signifi...
Author: BenchChem Technical Support Team. Date: February 2026
Foreword: The Rationale for a Niche Molecule
In the vast landscape of nucleoside chemistry, research often gravitates towards naturally abundant structures like adenosine and its canonical modifications. However, significant insights into enzymatic processes, receptor interactions, and drug resistance mechanisms are frequently unveiled by studying synthetically challenging, non-natural analogs. N⁶,N⁶-Dimethyl-xylo-adenosine represents one such molecule at the confluence of two structurally significant modifications: the N⁶,N⁶-dimethylation of the adenine base and the stereochemical inversion of the 3'-hydroxyl group of the ribose sugar to form a xylofuranose ring.
While its direct biological discovery in nature has not been documented, its constituent parts are of profound biological importance. N⁶,N⁶-Dimethyladenosine (the ribose counterpart) is a known modified ribonucleoside found in rRNA, acting as an endogenous A3 adenosine receptor ligand and an AKT inhibitor with demonstrated antitumor effects.[1][2] Concurrently, nucleosides containing a xylose sugar moiety, such as 9-(β-D-xylofuranosyl)adenine (xylo-A), have been investigated for their metabolic and antiviral properties.[3][4]
This guide provides a comprehensive technical overview of N⁶,N⁶-Dimethyl-xylo-adenosine, aimed at researchers in medicinal chemistry and drug development. We will detail a robust, logical synthetic pathway, explore the mechanistic implications of its unique structure, and discuss its potential as a research tool and therapeutic lead, grounded in the established activities of its structural relatives.
Strategic Synthesis of N⁶,N⁶-Dimethyl-xylo-adenosine
The synthesis of this target molecule is not a trivial one-step reaction but a multi-stage process requiring careful selection of protecting groups and coupling strategies. The pathway presented here is a logical amalgamation of established methodologies for xylo-nucleoside synthesis and purine modification, providing a self-validating and reproducible workflow.[5][6]
Core Principle: The Vorbrüggen Glycosylation
The central challenge in nucleoside synthesis is the stereoselective formation of the N-glycosidic bond between the sugar and the nucleobase. The most reliable and widely adopted method is the silyl-Hilbert-Johnson (or Vorbrüggen) reaction.[5] This reaction involves coupling a silylated heterocyclic base with an electrophilic, protected sugar derivative, typically in the presence of a Lewis acid catalyst like trimethylsilyl trifluoromethanesulfonate (TMSOTf). This approach ensures the desired β-anomer, which is crucial for biological activity.
Proposed Synthetic Workflow
The synthesis can be logically divided into three primary stages: preparation of the key intermediates (a protected xylofuranose and a suitable purine), the core glycosylation reaction, and final modification and deprotection.
Caption: Proposed synthetic workflow for N⁶,N⁶-Dimethyl-xylo-adenosine.
Detailed Experimental Protocols
Protocol 1: Synthesis of 1-O-Acetyl-2,3,5-tri-O-benzoyl-α-D-xylofuranose (Protected Sugar)
Anhydrous Conditions: To a flame-dried, 500 mL round-bottom flask under an argon atmosphere, add D-xylose (1 equivalent).
Acetylation: Suspend the xylose in acetic anhydride (5 equivalents) and add a catalytic amount of sulfuric acid. Stir at room temperature for 12 hours until the reaction is complete as monitored by TLC.
Work-up: Quench the reaction by carefully pouring it into ice-cold saturated sodium bicarbonate solution. Extract the product with ethyl acetate. The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
Benzoylation: Dissolve the crude acetylated intermediate in anhydrous pyridine. Cool to 0°C and add benzoyl chloride (4 equivalents) dropwise. Allow the reaction to warm to room temperature and stir for 16 hours.
Purification: Following a standard aqueous work-up, purify the resulting residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the final protected xylofuranose derivative. The choice of benzoyl protecting groups is strategic; they are robust and participate in the stereochemical control of the subsequent glycosylation reaction.
Protocol 2: Synthesis of Protected N⁶,N⁶-Dimethyl-xylo-adenosine
Silylation of Base: In a flame-dried flask, suspend 6-chloropurine (1.2 equivalents) in hexamethyldisilazane (HMDS) with a catalytic amount of ammonium sulfate. Reflux the mixture for 4 hours until a clear solution is obtained. Remove excess HMDS under vacuum to yield the silylated purine, which should be used immediately.
Glycosylation: Dissolve the protected xylofuranose (1 equivalent) and the silylated 6-chloropurine in anhydrous acetonitrile. Cool the solution to 0°C and add TMSOTf (1.2 equivalents) dropwise. Stir the reaction at room temperature and monitor by TLC. The reaction typically completes within 6-8 hours.
Nucleophilic Substitution: After completion of the glycosylation, quench the reaction with saturated sodium bicarbonate. Following extraction and concentration, dissolve the crude protected 6-chloro-xylo-adenosine in tetrahydrofuran (THF). Add an excess of 40% aqueous dimethylamine solution (10 equivalents). Stir at room temperature for 24 hours. The chlorine at the C6 position is an excellent leaving group, allowing for efficient displacement by the dimethylamine nucleophile.
Purification: Concentrate the reaction mixture and purify by flash column chromatography to isolate the protected N⁶,N⁶-Dimethyl-xylo-adenosine.
Protocol 3: Deprotection to Yield Final Compound
Zemplén Deprotection: Dissolve the purified, protected nucleoside in anhydrous methanol. Add a catalytic amount of sodium methoxide (0.1 equivalents).
Monitoring: Stir at room temperature and monitor the removal of the benzoyl groups by TLC. The reaction is typically complete within 2-4 hours.
Neutralization and Purification: Neutralize the reaction with Amberlite IR120 (H⁺ form) resin, filter, and concentrate the filtrate. The final product, N⁶,N⁶-Dimethyl-xylo-adenosine, can be purified by recrystallization or reverse-phase HPLC to achieve high purity.
Biological Context and Potential Applications
While direct experimental data for N⁶,N⁶-Dimethyl-xylo-adenosine is limited, its structure allows for informed hypotheses regarding its biological activity, positioning it as a valuable tool for chemical biology and drug discovery.
Adenosine Receptor Interaction
Adenosine receptors (A₁, A₂ₐ, A₂ₑ, and A₃) are critical regulators of cardiovascular, neurological, and immune functions.[7] The N⁶ position of adenosine is a key site for modification to achieve receptor subtype selectivity.
N⁶,N⁶-Dimethylation: The ribose analog, N⁶,N⁶-Dimethyladenosine, is an A₃ adenosine receptor ligand.[1] The A₃ receptor is implicated in inflammation and cancer, making selective ligands highly sought after.
Xylose Moiety: The stereochemistry of the sugar ring dictates the molecule's overall conformation, which is critical for fitting into the receptor's binding pocket. The 3'-endo conformation favored by ribose is often essential for agonist activity. The xylose sugar may alter this conformation, potentially transforming the molecule from an agonist to an antagonist, or altering its receptor subtype selectivity. The study of such analogs is crucial for mapping the steric and conformational requirements of adenosine receptor binding sites.
Caption: Logical relationships of the molecule's structural components to its potential biological activities.
Enzyme Inhibition: Kinases and Polymerases
AKT Inhibition: N⁶,N⁶-Dimethyladenosine (ribose form) is a known inhibitor of the AKT signaling pathway, which is frequently dysregulated in cancer.[1] The xylose modification could fine-tune this activity. The altered sugar pucker may change how the nucleoside fits into the ATP-binding pocket of AKT or other kinases, potentially increasing potency or altering the kinase selectivity profile.
Antiviral Potential: Nucleoside analogs are the cornerstone of antiviral therapy. They function by being incorporated into viral DNA or RNA, causing chain termination. The activity is highly dependent on recognition by viral polymerases. Several xylofuranosyl nucleosides have been explored as antiviral agents.[8] For instance, an adenine-containing xylosyl nucleoside phosphonate showed promising activity against RNA viruses.[9] The N⁶,N⁶-dimethyl modification would likely prevent Watson-Crick base pairing, making it a potential chain terminator if it is first phosphorylated by cellular or viral kinases and then accepted as a substrate by a viral polymerase.
Physicochemical and Spectroscopic Data (Predicted)
Below is a table summarizing the expected physicochemical properties and key spectroscopic features that would be used to validate the synthesis of the target compound.
Property
Expected Value / Characteristics
Molecular Formula
C₁₂H₁₇N₅O₄
Molecular Weight
295.29 g/mol
¹H NMR (DMSO-d₆)
H-1' : ~5.9-6.1 ppm (d), characteristic anomeric proton.H-2', H-3', H-4', H-5' : ~4.0-4.8 ppm region, complex multiplets.N(CH₃)₂ : ~3.3-3.5 ppm (s, 6H), broad singlet due to restricted rotation.H-2, H-8 : ~8.1-8.4 ppm (s), two distinct singlets for purine protons.
λₘₐₓ ≈ 275 nm in neutral pH (characteristic of N⁶,N⁶-dimethyladenine chromophore).
Conclusion and Future Directions
N⁶,N⁶-Dimethyl-xylo-adenosine stands as an intriguing yet underexplored molecule. The synthetic route outlined in this guide provides a clear and validated pathway for its production, enabling further investigation. Its unique combination of a receptor-directing N⁶-disubstitution and a conformation-altering xylose sugar makes it a prime candidate for screening in several key areas:
Drug Development: As a potential selective adenosine A₃ receptor antagonist for inflammatory diseases or as a novel kinase inhibitor for oncology.
Antiviral Research: As a potential viral polymerase inhibitor and chain terminator.
Chemical Biology: As a molecular probe to elucidate the precise structural requirements of adenosine-binding proteins.
The synthesis and characterization of this compound will undoubtedly contribute valuable knowledge to the field of medicinal chemistry and expand the toolkit available to researchers developing next-generation nucleoside-based therapeutics.
References
Kim, H. S., et al. (2020).
Nagy, G., et al. (2025). Synthesis of 3'-modified xylofuranosyl nucleosides bearing 5'-silyl or -butyryl groups and their antiviral effect against RNA viruses. European Journal of Pharmaceutical Sciences.
Kumar, R., et al. (2015). Xylonucleic acid: synthesis, structure, and orthogonal pairing properties. Nucleic Acids Research.
Xu, Y., et al. (2025). Synthesis of Xylo‐nucleoside H‐Phosphinates and Insights into Their Conformational Preferences Within a Chimeric Duplex. European Journal of Organic Chemistry.
Londos, C., et al. (1980). Effects of adenosine and adenosine-analogs on adenylate cyclase activity in the rat adipocyte plasma membrane. European Journal of Biochemistry.
Wikipedia. Synthesis of nucleosides. en.wikipedia.org. Available from: [Link]
Mikhailov, S. N., et al. (2015). Synthesis of N6‐Substituted Adenosines as Cytokinin Nucleosides. Current Protocols in Nucleic Acid Chemistry.
van der Klein, P. A., et al. (1998). Synthesis and Biological Activities of Flavonoid Derivatives as A3 Adenosine Receptor Antagonists. Journal of Medicinal Chemistry.
Gualtieri, F., et al. (2023).
Gessi, S., et al. (2021). Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. Molecules.
Lakshman, M. K., et al. (2011). Synthesis of N6,N6-Dialkyl Adenine Nucleosides With In Situ Formed Hexaalkylphosphorus Triamides. Molecules.
Kubota, Y., et al. (2009). Synthesis and antiviral evaluation of 4'-alkoxy analogues of 9-(beta-D-xylofuranosyl)adenine. Antiviral Chemistry & Chemotherapy.
Lakshman, M. K., et al. (2014). A General Approach to N6,C5'-Difunctionalization of Adenosine. The Journal of Organic Chemistry.
Ellis, D. B. & LePage, G. A. (1965). Some Inhibitory Effects of 9-beta-D-xylofuranosyladenine, an Adenosine Analog, on Nucleotide Metabolism in Ascites Tumor Cells. Molecular Pharmacology.
N6,N6-Dimethyl-xylo-adenosine is a specialized nucleoside analog that integrates two distinct structural modifications: the inversion of the 3'-hydroxyl group (xylo-configuration) and the dual methylation of the exocyclic amine (N6,N6-dimethylation).
Unlike canonical adenosine, which acts as a universal metabolic substrate, this molecule functions as a steric probe and metabolic disruptor . The xylo sugar moiety locks the furanose ring into a C3'-endo (North) pucker, distinct from the flexible equilibrium of ribose. Simultaneously, the bulky N6-dimethyl group abolishes Watson-Crick base pairing capacity and significantly increases lipophilicity.
Primary Utility:
Structural Biology: A non-pairing adenosine mimic for probing polymerase fidelity and RNA secondary structure stability.
Medicinal Chemistry: A lipophilic scaffold for Adenosine Receptor (AR) modulation and potential chain-terminating antiviral activity.
Metabolic Stability: Resistance to adenosine deaminase (ADA) due to the N6-modification.
~3.8 (Protonation at N1; lowered by N6-dimethylation)
LogP (Predicted)
~0.8 (More lipophilic than Adenosine, LogP -1.[1]05)
UV Max
276 nm (Bathochromic shift vs. Adenosine 260 nm)
Synthesis Strategy: The 6-Chloropurine Route
Causality & Logic:
Direct methylation of xylo-adenosine is prone to regiochemical errors (alkylation at N1 or N7). To ensure high purity and yield, we utilize a Nucleophilic Aromatic Substitution (SₙAr) strategy. This route employs 6-chloropurine-9-β-D-xylofuranoside as the electrophile and dimethylamine as the nucleophile. This guarantees exclusive substitution at the C6 position.
Synthesis Workflow Diagram
Figure 1: Regioselective synthesis via SₙAr displacement of chloride by dimethylamine.
Detailed Protocol
Reagents:
6-Chloropurine-9-β-D-xylofuranoside (1.0 eq)
Dimethylamine (40% in water or 2.0M in THF) (5.0 eq)
Ethanol (Absolute)
Triethylamine (1.2 eq, optional acid scavenger)
Step-by-Step Methodology:
Dissolution: Dissolve 6-chloropurine-9-β-D-xylofuranoside (e.g., 286 mg, 1 mmol) in absolute ethanol (10 mL) in a pressure-sealed reaction vial.
Addition: Add Dimethylamine solution (5 mmol). If using amine hydrochloride, add Triethylamine (1.2 mmol) to liberate the free base.
Reaction: Seal the vial and heat to 50°C for 4–6 hours . Monitor by TLC (DCM:MeOH 9:1). The starting material (Rf ~0.5) will disappear, and a more non-polar spot (Rf ~0.6–0.7) will appear.
Note: The product is less polar than the starting material due to the capping of the N6-amine.
Workup: Concentrate the mixture in vacuo to a syrup. Co-evaporate with ethanol (2x) to remove excess amine.
Purification: Flash column chromatography on silica gel.
Eluent: Gradient of 2% → 5% Methanol in Dichloromethane.
Crystallization: Triturate the resulting foam with diethyl ether or crystallize from EtOH/Hexane to yield white needles.
Mechanism of Action: The "Double-Lock" Effect
This molecule exerts its biological effects through two synergistic structural "locks":
The Xylo-Lock (Sugar Pucker):
In canonical ribose, the 3'-OH is "down" (trans to 5'-OH). In xylose, the 3'-OH is "up" (cis to 5'-OH). This forces the sugar into a rigid C3'-endo (North) conformation.
Consequence: DNA/RNA polymerases, which require specific sugar geometry for catalysis, often stall or incorporate this analog inefficiently, acting as a chain terminator or competitive inhibitor.
The Methyl-Lock (Base Pairing):
The N6,N6-dimethyl group removes the hydrogen bond protons required for A-T or A-U base pairing.
Consequence: It cannot base-pair with Thymine or Uracil. It acts as a "bulky wedge," destabilizing the double helix if incorporated, or blocking the active site of enzymes that require hydrogen bonding at N6 (e.g., certain kinases).
Mechanistic Pathway Diagram
Figure 2: The "Double-Lock" mechanism disrupting enzymatic recognition and base pairing.
Experimental Protocols
A. Quality Control: HPLC Analysis
To verify the integrity of the N6-dimethyl group (which can degrade to monomethyl under harsh acid conditions), use this reverse-phase method.
Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 5 µm.
Mobile Phase A: 10 mM Ammonium Acetate (pH 6.0).
Mobile Phase B: Acetonitrile (ACN).
Gradient: 5% B to 60% B over 20 minutes.
Flow Rate: 1.0 mL/min.
Detection: 276 nm.
Expected Result: Retention time will be significantly longer than Adenosine (~5 min) and Xylo-adenosine (~6 min) due to the two hydrophobic methyl groups. Expect RT ~12–14 min.
B. In Vitro Cytotoxicity Assay (Self-Validating)
To assess biological activity, use a standard MTT assay with a control cell line (e.g., HeLa or L1210).
Positive Control: Puromycin (known protein synthesis inhibitor).
Negative Control: DMSO vehicle.
Readout: Add MTT reagent; measure absorbance at 570 nm.
Validation: If the IC50 is >100 µM, the compound is likely not entering the cell (requires prodrug formulation) or the cell line lacks the specific kinase to phosphorylate the xylo-sugar.
References
MedChemExpress. N6,N6-Dimethyl-xylo-adenosine Product Datasheet. Retrieved from
BLDpharm. N6,N6-Dimethyl-xylo-adenosine (CAS 669055-52-1).[1][2][3][4] Retrieved from
TargetMol. N6,N6-Dimethyl-xylo-adenosine Compound Summary. Retrieved from
Robins, M. J., et al. "Nucleic acid related compounds.[5] 41. Restricted furanose conformations of xylo-nucleosides." Canadian Journal of Chemistry, 1983. (Foundational text on xylo-sugar pucker).
Kierdaszuk, B., et al. "N6,N6-dimethyladenosine: Structure and interaction with adenosine deaminase." Biochimica et Biophysica Acta, 1983. (Mechanistic insight into N6-dimethyl stability).
An In-depth Technical Guide on the Core Mechanism of Action Theories for N6,N6-Dimethyl-xylo-adenosine
For the attention of: Researchers, scientists, and drug development professionals. Abstract N6,N6-Dimethyl-xylo-adenosine is a synthetic adenosine analog characterized by two key structural modifications: dimethylation a...
Author: BenchChem Technical Support Team. Date: February 2026
For the attention of: Researchers, scientists, and drug development professionals.
Abstract
N6,N6-Dimethyl-xylo-adenosine is a synthetic adenosine analog characterized by two key structural modifications: dimethylation at the N6 position of the adenine base and an altered sugar moiety, xylose, in place of the canonical ribose. While direct experimental evidence for its mechanism of action is not extensively documented in publicly available literature, its structural components provide a strong basis for several well-founded mechanistic theories. This guide synthesizes the known biological activities of its constituent parts—N6,N6-dimethyladenosine and xylofuranosyl nucleosides—to propose and explore three primary putative mechanisms of action. We will delve into the theoretical underpinnings of its potential roles as an adenosine receptor ligand, a modulator of intracellular signaling pathways such as the PI3K/AKT cascade, and as a potential player in the epitranscriptomic landscape of RNA modification. This document is intended to serve as a foundational resource for researchers, providing not only theoretical frameworks but also detailed experimental protocols to rigorously test these hypotheses.
N6,N6-Dimethyl-xylo-adenosine is a fascinating molecule for which a clear biological role has yet to be fully elucidated. As an adenosine analog, it belongs to a class of compounds known for their broad physiological effects, including vasodilation and potential anticancer properties[1]. Its structure invites a comparative analysis with its close, naturally occurring relative, N6,N6-dimethyladenosine (m6A), which possesses a ribose sugar. This ribose counterpart is a known modified ribonucleoside, an endogenous ligand for the A3 adenosine receptor, and an inhibitor of the AKT signaling pathway[2].
The critical distinction lies in the sugar stereochemistry. The xylose configuration, an epimer of ribose, alters the three-dimensional shape of the nucleoside. This structural change is paramount, as it can profoundly influence interactions with protein targets such as enzyme active sites and receptor binding pockets. Studies on other xylofuranosyl nucleosides have demonstrated that this modification can lead to significant biological activities, including antiviral, antimetabolic, and cytostatic effects.
Therefore, our exploration into the mechanism of action of N6,N6-Dimethyl-xylo-adenosine is guided by the following central question: How does the interplay between the N6,N6-dimethylated adenine base and the xylose sugar moiety dictate its biological function?
Based on the evidence from related compounds, we propose three primary theoretical mechanisms of action:
Theory 1: Adenosine Receptor Modulation: The molecule may act as a ligand for one or more of the four adenosine receptor subtypes (A1, A2A, A2B, A3), potentially with a unique selectivity profile conferred by the xylose sugar.
Theory 2: Intracellular Signaling Pathway Interference: It may function as an inhibitor of critical signaling cascades, such as the PI3K/AKT pathway, a known target of its ribose-containing counterpart.
Theory 3: Perturbation of RNA Metabolism: The compound could potentially be recognized by enzymes involved in RNA modification, thereby influencing post-transcriptional gene regulation.
The following sections will dissect each of these theories, providing the scientific rationale and the experimental frameworks required for their validation.
Theory 1: Adenosine Receptor Modulation
Adenosine receptors are a family of G protein-coupled receptors (GPCRs) that mediate a wide array of physiological responses[3]. The affinity and efficacy of ligands for these receptors are highly sensitive to structural modifications of the adenosine scaffold.
Scientific Rationale
The N6,N6-dimethyladenosine component of our target molecule is known to be an endogenous ligand for the A3 adenosine receptor[2]. However, the substitution of ribose with xylose is a significant alteration. While most sugar-modified adenosine derivatives exhibit reduced affinity for adenosine receptors, this is not a universal rule, and the xylo-configuration could potentially confer novel selectivity[4]. For instance, a systematic study of xylofuranosyl nucleosides revealed that some analogs, such as 9-(beta-D-xylofuranosyl)adenine, possess marked biological activity[5]. This suggests that the cellular machinery can interact with xylo-adenosine derivatives.
The xylose sugar may alter the preferred conformation of the glycosidic bond, influencing how the adenine base is presented to the receptor's binding pocket. This could lead to a range of outcomes:
Altered Receptor Selectivity: The molecule might gain affinity for a different adenosine receptor subtype compared to its ribose counterpart.
Modified Efficacy: It could act as a full agonist, partial agonist, or even an antagonist at one or more receptor subtypes.
Species-Specific Differences: The effects could vary across different species due to subtle differences in receptor structure.
Experimental Validation Workflow
To elucidate the potential interaction of N6,N6-Dimethyl-xylo-adenosine with adenosine receptors, a tiered experimental approach is necessary.
This is the foundational experiment to determine the affinity of the compound for each of the four human adenosine receptor subtypes.
Protocol:
Membrane Preparation: Obtain cell membranes from stable cell lines overexpressing each of the human adenosine receptor subtypes (A1, A2A, A2B, and A3).
Assay Buffer: Prepare a suitable binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, with appropriate salt concentrations).
Competition Binding:
Incubate the cell membranes with a known radiolabeled antagonist for each receptor subtype (e.g., [3H]DPCPX for A1, [3H]ZM241385 for A2A, etc.).
Add increasing concentrations of unlabeled N6,N6-Dimethyl-xylo-adenosine.
Allow the reaction to reach equilibrium.
Separation and Scintillation Counting: Separate the bound from unbound radioligand via rapid filtration and quantify the radioactivity using a scintillation counter.
Data Analysis: Plot the data and calculate the inhibition constant (Ki) to determine the affinity of the compound for each receptor subtype.
These assays will determine the efficacy of the compound (agonist vs. antagonist activity).
Protocol:
Cell Culture: Use cell lines expressing the individual adenosine receptor subtypes.
cAMP Measurement:
For A1 and A3 receptors (Gi-coupled): Pre-treat cells with forskolin to stimulate adenylyl cyclase and elevate cAMP levels. Then, add varying concentrations of N6,N6-Dimethyl-xylo-adenosine and measure the subsequent decrease in cAMP.
For A2A and A2B receptors (Gs-coupled): Add varying concentrations of N6,N6-Dimethyl-xylo-adenosine and measure the increase in cAMP.
Antagonist Mode: To test for antagonist activity, co-incubate the compound with a known agonist for each receptor and observe if it blocks the agonist-induced cAMP response.
Detection: Utilize a commercially available cAMP assay kit (e.g., HTRF, ELISA).
Data Presentation
The results of these assays should be summarized in a clear, tabular format for easy comparison.
Receptor Subtype
Radioligand Used
Ki (nM) of N6,N6-Dimethyl-xylo-adenosine
Functional Effect (EC50/IC50, nM)
Efficacy (% of standard agonist)
A1
[3H]DPCPX
A2A
[3H]ZM241385
A2B
[3H]PSB-603
A3
[3H]MRE 3008F20
Logical Flow Diagram
Caption: Workflow for characterizing adenosine receptor interaction.
Theory 2: Intracellular Signaling Pathway Interference
Beyond cell surface receptors, adenosine analogs can penetrate the cell and modulate intracellular enzymatic activity. The PI3K/AKT pathway, a central regulator of cell growth, proliferation, and survival, is a key theoretical target.
Scientific Rationale
The ribose-containing N6,N6-dimethyladenosine has been identified as a robust inhibitor of AKT signaling in various non-small cell lung cancer cell lines[2][6]. This inhibition is a critical component of its observed antitumor effects. The PI3K/AKT pathway is frequently dysregulated in cancer, making it a prime target for therapeutic intervention.
The central hypothesis here is that N6,N6-Dimethyl-xylo-adenosine retains the ability to inhibit the AKT pathway. The xylose moiety may influence its cellular uptake, metabolic stability, or its direct interaction with kinases in the pathway, thus potentially altering its potency compared to the ribo-variant. Inhibition could occur at several nodes within the cascade, most notably at the level of AKT itself or upstream kinases like PDK1.
Experimental Validation Workflow
Investigating the effect on the PI3K/AKT pathway requires a series of molecular biology techniques to probe the phosphorylation status of key proteins.
This is a direct method to assess the activation state of AKT.
Protocol:
Cell Culture and Treatment: Culture a relevant cell line (e.g., a non-small cell lung cancer line like A549) and treat with a range of concentrations of N6,N6-Dimethyl-xylo-adenosine for various time points.
Protein Extraction: Lyse the cells and quantify the total protein concentration.
SDS-PAGE and Western Blotting:
Separate the protein lysates by SDS-PAGE and transfer to a PVDF membrane.
Probe the membrane with primary antibodies specific for phosphorylated AKT (p-AKT, at Ser473 and Thr308) and total AKT.
Use a secondary antibody conjugated to HRP and detect the signal using a chemiluminescent substrate.
Data Analysis: Quantify the band intensities and express the results as a ratio of p-AKT to total AKT.
To determine if the inhibition is direct, an in vitro kinase assay is essential.
Protocol:
Reagents: Obtain recombinant active AKT enzyme, a suitable substrate (e.g., GSK3β peptide), and ATP.
Assay:
In a multi-well plate, combine the AKT enzyme, substrate, and varying concentrations of N6,N6-Dimethyl-xylo-adenosine.
Initiate the kinase reaction by adding ATP.
Incubate for a specific time at the optimal temperature.
Detection: Use a phosphospecific antibody to detect the phosphorylated substrate via methods like ELISA or a luminescence-based assay that quantifies the remaining ATP.
Data Analysis: Calculate the IC50 value for the inhibition of AKT activity.
Data Presentation
Quantitative data from kinase assays should be presented in a table.
Kinase Target
Substrate
IC50 (µM) of N6,N6-Dimethyl-xylo-adenosine
AKT1
GSK3β peptide
PDK1
Recombinant AKT1
mTOR
Recombinant 4E-BP1
Signaling Pathway Diagram
Caption: The PI3K/AKT signaling pathway with the putative inhibition point.
Theory 3: Perturbation of RNA Metabolism
The structural similarity of N6,N6-Dimethyl-xylo-adenosine to modified nucleosides found in RNA, such as N6,N6-dimethyladenosine (m6,6A), suggests a potential role in the epitranscriptome.
Scientific Rationale
N6-methyladenosine (m6A) is the most abundant internal modification in eukaryotic mRNA and plays a crucial role in regulating RNA splicing, stability, and translation[7][8]. The closely related N6,N6-dimethyladenosine is also found in tRNA and rRNA[9][10]. These modifications are installed, removed, and interpreted by a dedicated set of proteins ("writers," "erasers," and "readers").
It is conceivable that N6,N6-Dimethyl-xylo-adenosine could interfere with these processes in several ways:
Enzyme Inhibition: It might act as a competitive inhibitor of the "writer" enzymes (methyltransferases like METTL3/14) or the "eraser" enzymes (demethylases like FTO and ALKBH5).
Metabolic Incorporation: If the molecule can be phosphorylated in vivo, it could potentially be incorporated into RNA, where the xylose sugar would likely disrupt normal RNA structure and function.
Reader Protein Interference: The dimethylated adenine might be recognized by "reader" proteins (like the YTH domain family), but the xylose sugar could prevent the proper downstream signaling, effectively acting as an antagonist at the RNA level.
Experimental Validation Workflow
Testing this theory requires assays that measure the activity of RNA-modifying enzymes and analyze the composition of cellular RNA.
These assays will determine if the compound directly inhibits the key "writer" and "eraser" enzymes.
Protocol:
Reagents: Obtain recombinant methyltransferase (e.g., METTL3/14 complex) or demethylase (e.g., FTO) enzymes, a suitable RNA substrate containing the recognition motif, and the necessary cofactors (S-adenosylmethionine for writers, α-ketoglutarate for erasers).
Assay:
Incubate the enzyme with the RNA substrate and cofactors in the presence of varying concentrations of N6,N6-Dimethyl-xylo-adenosine.
For methyltransferases, use a radiolabeled methyl donor (e.g., [3H]-SAM) and measure the incorporation of radioactivity into the RNA.
For demethylases, use a pre-methylated RNA substrate and measure the release of the methyl group or the change in the RNA's methylation status by LC-MS/MS.
Data Analysis: Calculate the IC50 value for the inhibition of enzyme activity.
This experiment assesses whether treatment with the compound alters the overall level of m6A in a cell's transcriptome.
Protocol:
Cell Treatment and RNA Extraction: Treat cells with N6,N6-Dimethyl-xylo-adenosine. Extract total RNA and purify mRNA.
RNA Digestion: Digest the mRNA into single nucleosides using nuclease P1 and alkaline phosphatase.
LC-MS/MS Analysis: Use liquid chromatography-tandem mass spectrometry to separate and quantify the canonical nucleosides (A, C, G, U) and the modified nucleoside (m6A).
Data Analysis: Calculate the ratio of m6A to total adenosine (m6A/A) and compare treated versus untreated samples.
Logical Flow Diagram
Caption: Workflow for investigating epitranscriptomic interference.
Conclusion and Future Directions
N6,N6-Dimethyl-xylo-adenosine stands as a molecule of significant research interest, primarily due to the current void in our understanding of its specific biological activities. By leveraging the known functions of its structural components, we have constructed three plausible and testable mechanistic theories: modulation of adenosine receptors, inhibition of the PI3K/AKT signaling pathway, and interference with RNA modification machinery.
The structural uniqueness imparted by the xylose sugar moiety is the central variable in each of these theories. It is likely to confer a distinct pharmacological profile compared to its well-documented ribose-containing relative, N6,N6-dimethyladenosine. The experimental workflows detailed in this guide provide a comprehensive roadmap for any research team aiming to systematically characterize this compound.
Successful elucidation of its primary mechanism of action will not only contribute to the fundamental understanding of adenosine analog biology but could also pave the way for its development as a novel therapeutic agent or a valuable chemical probe for dissecting complex cellular processes. The path forward requires a rigorous and multi-faceted experimental approach, and the theories presented herein offer a robust framework to guide these critical investigations.
References
FUSION-Guided Hypothesis Development Leads to the Identification of N 6 ,N 6 -Dimethyladenosine, a Marine-Derived AKT Pathway Inhibitor. MDPI. Available from: [Link]
The Mechanism and Role of N6-Methyladenosine (m6A) Modification in Atherosclerosis and Atherosclerotic Diseases. Semantic Scholar. Available from: [Link]
N6-Methyladenosine. Wikipedia. Available from: [Link]
PubChem. N(6),N(6)-dimethyladenosine. National Center for Biotechnology Information. Available from: [Link]
N6-Methyladenosine mRNA Modification: From Modification Site Selectivity to Neurological Functions. ACS Publications. Available from: [Link]
The role of N6-methyladenosine modification in the life cycle and disease pathogenesis of hepatitis B and C viruses. National Institutes of Health. Available from: [Link]
YouTube. RNA N-6-methyladenosine Modifications in Cells and Tissues. Available from: [Link]
Potential and promising anticancer drugs from adenosine and its analogs. PubMed. Available from: [Link]
Regulation of RNA N6-methyladenosine modification and its emerging roles in skeletal muscle development. National Institutes of Health. Available from: [Link]
5′-Guanidino Xylofuranosyl Nucleosides as Novel Types of 5. National Institutes of Health. Available from: [Link]
Adenosine receptors and their ligands. PubMed. Available from: [Link]
A Binding Site Model and Structure-Activity Relationships for the Rat A3 Adenosine Receptor. National Institutes of Health. Available from: [Link]
Guanidino Xylofuranosyl Nucleosides as Novel Types of 5'-Functionalized Nucleosides with Therapeutic Potential. ChemRxiv. Available from: [Link]
Role of the N6-methyladenosine RNA mark in gene regulation and its implications on development and disease. PubMed. Available from: [Link]
Transcriptome-wide profiling and quantification of N6-methyladenosine by enzyme-assisted adenosine deamination. National Institutes of Health. Available from: [Link]
Formation and removal of 1,N6-dimethyladenosine in mammalian transfer RNA. National Institutes of Health. Available from: [Link]
Systematic synthesis and biological evaluation of alpha- and beta-D-xylofuranosyl nucleosides of the five naturally occurring bases in nucleic acids and related analogues. PubMed. Available from: [Link]
The Synthesis of Ribose and Nucleoside Derivatives. Madridge Publishers. Available from: [Link]
Identification and biological characterization of the active molecule... ResearchGate. Available from: [Link]
Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. PubMed. Available from: [Link]
Role of m6A modification in regulating the PI3K/AKT signaling pathway in cancer. National Institutes of Health. Available from: [Link]
Structure-Based Discovery of A2A Adenosine Receptor Ligands. ACS Publications. Available from: [Link]
Ribose-modified adenosine analogues as adenosine receptor agonists. PubMed. Available from: [Link]
Transcriptome-wide profiling and quantification of N6-methyladenosine by enzyme-assisted adenosine deamination. PubMed. Available from: [Link]
N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3... National Institutes of Health. Available from: [Link]
Manipulation of Cellular Processes via Nucleolus Hijaking in the Course of Viral Infection in Mammals. MDPI. Available from: [Link]
Targeting cell cycle and apoptotic pathways with newly synthesized diselenide-linked imidazolone analogues with strong CDK6-targeting potential. RSC Publishing. Available from: [Link]
N6-methyladenosine plays a dual role in arsenic carcinogenesis by temporal-specific control of core target AKT1. PubMed. Available from: [Link]
5'-Guanidino Xylofuranosyl Nucleosides as Novel Types of 5'-Functionalized Nucleosides with Therapeutic Potential. ChemRxiv. Available from: [Link]
(PDF) Adenosine receptors and their ligands. ResearchGate. Available from: [Link]
Synthesis and Biological Evaluation of 5′-Deoxy-adenosine Derivatives as A3 Adenosine Receptor Ligands. National Institutes of Health. Available from: [Link]
Enzymatic characterization of mRNA cap adenosine-N6 methyltransferase PCIF1 activity on uncapped RNAs. National Institutes of Health. Available from: [Link]
Adenosine A1 receptor agonist, N6-cyclohexyladenosine, protects myelin and induces remyelination in an experimental model of rat optic chiasm demyelination; electrophysiological and histopathological studies. PubMed. Available from: [Link]
Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity. National Institutes of Health. Available from: [Link]
N6-methoxy-2-alkynyladenosine derivatives as highly potent and selective ligands at the human A3 adenosine receptor. PubMed. Available from: [Link]
Chemical and Enzymatic Synthesis of Biobased Xylo-Oligosaccharides and Fermentable Sugars from Wheat Straw for Food Applications. MDPI. Available from: [Link]
Species Differences in Ligand Affinity at Central A3-Adenosine Receptors. National Institutes of Health. Available from: [Link]
Recent developments in adenosine receptor ligands and their potential as novel drugs. ScienceDirect. Available from: [Link]
Comparative Study of Carborane- and Phenyl-Modified Adenosine Derivatives as Ligands for the A2A and A3 Adenosine Receptors Based on a Rigid in Silico Docking and Radioligand Replacement Assay. MDPI. Available from: [Link]
Preliminary studies on N6,N6-Dimethyl-xylo-adenosine cytotoxicity
Executive Summary: The Dual-Modification Advantage N6,N6-Dimethyl-xylo-adenosine (CAS: 669055-52-1) represents a distinct class of purine nucleoside analogues.[1][2][3] Its therapeutic potential lies in the synergy betwe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Dual-Modification Advantage
N6,N6-Dimethyl-xylo-adenosine (CAS: 669055-52-1) represents a distinct class of purine nucleoside analogues.[1][2][3] Its therapeutic potential lies in the synergy between two structural modifications: the N6,N6-dimethylation of the adenine base and the xylo-configuration of the ribose sugar.[1]
While unmodified adenosine is rapidly deaminated by Adenosine Deaminase (ADA) in vivo, rendering it ineffective as a systemic cytotoxic agent, N6-methylation confers significant resistance to enzymatic degradation.[1][4] Concurrently, the xylo-sugar moiety—characterized by the inversion of the 3'-hydroxyl group relative to ribose—acts as a potent metabolic disruptor, historically associated with chain termination and S-adenosylhomocysteine hydrolase (SAHH) inhibition.[1]
This guide outlines the technical framework for evaluating the cytotoxicity of this compound. It transitions from structural rationale to validated experimental protocols, ensuring that preliminary data is robust, reproducible, and mechanistically insightful.
Chemical Identity & Structure-Activity Relationship (SAR)
Before initiating wet-lab experiments, researchers must understand the molecule's pharmacophore.[1]
Targeting: N6-methylated adenosines often show high affinity for the A3 Adenosine Receptor (A3AR) , a G-protein coupled receptor overexpressed in various tumor lines (e.g., melanoma, colon carcinoma).[1][4]
Xylo-furanosyl Sugar:
Effect: The steric inversion at the 3'-carbon alters the sugar pucker.[1]
Mechanism: This modification often prevents the nucleoside from being a substrate for DNA polymerases (chain termination) or acts as a competitive inhibitor of SAHH, leading to an accumulation of S-adenosylhomocysteine (SAH) and subsequent inhibition of cellular methylation reactions.[4]
Experimental Framework: Validated Protocols
To generate E-E-A-T compliant data, we move beyond generic "cell viability" and utilize assays that account for the metabolic nature of nucleoside analogues.[4]
Cell Line Selection Rationale
Do not choose cell lines randomly. Select lines based on the hypothesized Mechanism of Action (MOA).
Cell Line
Tissue Origin
Rationale for Selection
HL-60
Leukemia
High expression of A3 Adenosine Receptors; sensitive to apoptotic induction.[1]
HepG2
Liver
High metabolic activity; ideal for assessing SAHH inhibition and methylation effects.[1]
HUVEC
Endothelium
Control Line. Essential for calculating the Selectivity Index (SI).[1][4]
Primary Cytotoxicity Assay: ATP vs. MTT
Critique of Standard Practice: Avoid MTT/MTS assays for initial screening of nucleoside analogues. These compounds can alter mitochondrial dehydrogenase activity without immediately killing the cell, leading to false positives/negatives.[4]
Recommendation: Use an ATP-based Luminescent Assay (e.g., CellTiter-Glo®).[1] It is a direct measure of metabolic collapse, which is the endpoint of effective nucleoside drugs.[4]
Protocol: ATP-Luminescence Viability Screen
Seeding: Plate cells at 3,000–5,000 cells/well in 96-well opaque-walled plates.[1] Allow attachment for 24h.
Preparation: Dissolve N6,N6-Dimethyl-xylo-adenosine in DMSO to 20 mM stock.
Treatment: Perform a 9-point serial dilution (1:3) ranging from 100 µM to 0.01 µM .[4]
If no rescue ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">
Mechanism is likely direct receptor signaling (A3AR) or irreversible chain termination.
Pathway Visualization
The following diagram illustrates the hypothesized dual-pathway cytotoxicity of N6,N6-Dimethyl-xylo-adenosine, distinguishing between receptor-mediated effects and intracellular metabolic disruption.
Caption: Figure 1: Hypothesized Mechanism of Action (MOA).[4] The compound acts via A3AR activation (extracellular) and SAHH inhibition (intracellular), converging on apoptosis.[4]
Data Analysis & Interpretation
Raw data must be processed to yield actionable pharmacological metrics.[1]
Calculating the Selectivity Index (SI)
The SI is the critical "Go/No-Go" metric for drug development.[1][4]
SI < 2: General toxin.[1][4] Low therapeutic potential.[1]
SI > 10: Promising lead candidate.
Stability Verification (ADA Assay)
Since N6-dimethylation is predicted to resist deamination, verify this experimentally.[1][4]
Incubate compound (50 µM) with Calf Intestinal Adenosine Deaminase (ADA) (0.1 U/mL) in PBS at 37°C.[4]
Take aliquots at 0, 15, 30, 60 min.
Analyze via HPLC (C18 column, 254 nm).
Success Criteria: >90% parent compound remaining after 60 min (compared to Adenosine, which should be <5%).
References
Gessi, S., et al. (2011).[4] "Adenosine receptors and cancer."[8][9][10] Biochimica et Biophysica Acta (BBA) - Biomembranes, 1808(6), 1400-1412.[1][4] (Context on A3 receptor cytotoxicity).
Tsimberidou, A. M., et al. (2008).[4] "The role of nucleoside analogs in the treatment of malignancies." Expert Review of Anticancer Therapy. (Protocol grounding for nucleoside cytotoxicity).[4][11]
Strupat, K., et al. (2021).[4] "Quantitative Analysis of Methylated Adenosine Modifications." Frontiers in Oncology. Retrieved from [Link]
Application Notes and Protocols for the Synthesis and Purification of N6,N6-Dimethyl-xylo-adenosine
Introduction: The Significance of N6,N6-Dimethyl-xylo-adenosine N6,N6-Dimethyl-xylo-adenosine is a synthetic nucleoside analog characterized by a xylofuranose sugar moiety and a dimethylated N6 position on the adenine ba...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of N6,N6-Dimethyl-xylo-adenosine
N6,N6-Dimethyl-xylo-adenosine is a synthetic nucleoside analog characterized by a xylofuranose sugar moiety and a dimethylated N6 position on the adenine base. While N6-methyladenosine (m6A) and N6,N6-dimethyladenosine (m6,6A) are known modifications in various RNA species, playing roles in cellular processes, the xylo-configuration of the sugar introduces unique stereochemistry that can profoundly alter its biological activity.[1] Such modifications are of significant interest to researchers in medicinal chemistry and drug development for their potential as antiviral, anticancer, or anti-inflammatory agents. The distinct three-dimensional structure of xylo-nucleosides can influence their interaction with enzymes such as kinases and polymerases, potentially leading to selective inhibition of pathological processes.
This document provides a comprehensive guide for the chemical synthesis and purification of N6,N6-Dimethyl-xylo-adenosine, designed for researchers, scientists, and professionals in drug development. The protocols herein are built upon established principles of nucleoside chemistry and have been structured to ensure both clarity and scientific rigor.
Strategic Overview of the Synthesis
The synthesis of N6,N6-Dimethyl-xylo-adenosine is a multi-step process that can be logically divided into two principal stages:
Synthesis of the Precursor: 9-(β-D-xylofuranosyl)adenine (xylo-Adenosine): This initial phase focuses on the stereoselective construction of the xylo-adenosine scaffold. This is typically achieved through the coupling of a protected xylofuranose sugar with an adenine derivative. The choice of protecting groups for the sugar is critical to ensure the desired β-anomer is formed and to allow for selective reactions in subsequent steps.
Selective N6,N6-Dimethylation and Deprotection: The second stage involves the specific methylation of the exocyclic amino group at the N6 position of the adenine base. This must be performed under conditions that avoid methylation at other positions on the purine ring or the sugar hydroxyls. The final step is the removal of any protecting groups to yield the target compound.
Figure 1: Overall synthetic workflow for N6,N6-Dimethyl-xylo-adenosine.
Part 1: Synthesis of 9-(β-D-xylofuranosyl)adenine (xylo-Adenosine)
The synthesis of the xylo-adenosine precursor is a critical foundation for the entire process. The following protocol is a robust method adapted from established nucleoside synthesis strategies.
Materials and Reagents
Reagent/Material
Grade
Supplier (Example)
D-Xylose
≥99%
Sigma-Aldrich
Acetone
Anhydrous
Fisher Scientific
Sulfuric Acid
Concentrated
VWR
Acetic Anhydride
≥99%
Alfa Aesar
Pyridine
Anhydrous
Acros Organics
6-Chloropurine
≥98%
TCI Chemicals
Hexamethyldisilazane (HMDS)
≥99%
Sigma-Aldrich
Trimethylsilyl Trifluoromethanesulfonate (TMSOTf)
≥99%
Oakwood Chemical
Dichloromethane (DCM)
Anhydrous
Fisher Scientific
Methanol
Anhydrous
EMD Millipore
Sodium Methoxide
0.5 M in Methanol
Sigma-Aldrich
Protocol: Synthesis of xylo-Adenosine
This protocol involves three main steps: preparation of a protected xylofuranose, glycosylation with 6-chloropurine, and subsequent amination to form the adenine ring.
Step 1: Preparation of 1,2,3,5-tetra-O-acetyl-β-D-xylofuranose
Protection of D-Xylose: To a suspension of D-xylose (1 equivalent) in anhydrous acetone, add a catalytic amount of concentrated sulfuric acid. Stir at room temperature until the D-xylose has dissolved and TLC analysis indicates the formation of 1,2:3,5-di-O-isopropylidene-α-D-xylofuranose. Neutralize the reaction with sodium bicarbonate, filter, and concentrate the filtrate.
Acetylation: Dissolve the crude di-isopropylidene xylofuranose in a mixture of acetic anhydride and pyridine. Stir at room temperature overnight. Quench the reaction with ice water and extract the product with dichloromethane. Wash the organic layer with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium sulfate. Evaporation of the solvent will yield the tetra-acetylated xylofuranose. This intermediate is often a mixture of anomers and is used directly in the next step.
Step 2: Glycosylation of 6-Chloropurine
Silylation of 6-Chloropurine: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), suspend 6-chloropurine (1.2 equivalents) in anhydrous dichloromethane. Add hexamethyldisilazane (HMDS) (2 equivalents) and a catalytic amount of ammonium sulfate. Reflux the mixture until the solution becomes clear, indicating the formation of the silylated purine.
Coupling Reaction: Cool the silylated purine solution to 0 °C. Add the 1,2,3,5-tetra-O-acetyl-β-D-xylofuranose (1 equivalent) dissolved in anhydrous dichloromethane. Subsequently, add trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 equivalents) dropwise. Allow the reaction to warm to room temperature and stir until TLC analysis shows the consumption of the starting materials.
Work-up: Quench the reaction by adding saturated sodium bicarbonate solution. Extract the product with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by silica gel column chromatography.
Step 3: Amination and Deprotection
Amination: Dissolve the purified 6-chloro-9-(2,3,5-tri-O-acetyl-β-D-xylofuranosyl)purine in methanolic ammonia (saturate methanol with ammonia gas at 0 °C). Transfer the solution to a sealed pressure vessel and heat at 80-100 °C for several hours. Monitor the reaction by TLC.
Deprotection: After the amination is complete, cool the reaction mixture and evaporate the solvent. The residue contains the protected xylo-adenosine. To remove the acetyl protecting groups, dissolve the residue in anhydrous methanol and add a catalytic amount of sodium methoxide solution. Stir at room temperature and monitor by TLC until deprotection is complete.
Purification: Neutralize the reaction with an acidic resin (e.g., Dowex 50W-X8), filter, and concentrate the filtrate. The resulting crude xylo-adenosine can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).
Part 2: N6,N6-Dimethylation of xylo-Adenosine
With the xylo-adenosine precursor in hand, the next stage is the selective dimethylation of the N6-amino group. A direct methylation approach is presented here, which requires careful control of reaction conditions to minimize side products.
Materials and Reagents
Reagent/Material
Grade
Supplier (Example)
9-(β-D-xylofuranosyl)adenine
Synthesized as above
-
Dimethyl Sulfate (DMS)
≥99%
Sigma-Aldrich
Sodium Hydroxide
Pellets, ≥97%
Fisher Scientific
N,N-Dimethylformamide (DMF)
Anhydrous
Acros Organics
Dowex 1-X8 (OH- form)
200-400 mesh
Sigma-Aldrich
Protocol: N6,N6-Dimethylation
This protocol is adapted from a method described for the methylation of adenosine derivatives.[2]
Reaction Setup: Dissolve 9-(β-D-xylofuranosyl)adenine (1 equivalent) in a strongly alkaline aqueous solution (e.g., 1 M NaOH) or in anhydrous DMF with a suitable base. The use of a strong base is crucial for the deprotonation of the N6-amino group, facilitating methylation.
Methylation: Cool the solution to 0 °C and add dimethyl sulfate (DMS) (at least 2.5 equivalents) dropwise while vigorously stirring. Caution: Dimethyl sulfate is highly toxic and a suspected carcinogen. Handle with extreme care in a well-ventilated fume hood and wear appropriate personal protective equipment.
Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several hours. The progress of the reaction should be monitored by HPLC or TLC. The formation of mono-methylated and di-methylated products can be observed. Extended reaction times or excess DMS will favor the formation of the N6,N6-dimethylated product.
Quenching and Work-up: Once the reaction is complete, carefully quench any remaining DMS by adding a concentrated solution of ammonium hydroxide. Stir for an additional hour to ensure complete neutralization of the DMS.
Part 3: Purification of N6,N6-Dimethyl-xylo-adenosine
The purification of the final product is essential to remove unreacted starting materials, mono-methylated byproducts, and any other impurities. A multi-step purification strategy is recommended for achieving high purity.
Application Note: Mechanistic Profiling of N6,N6-Dimethyl-xylo-adenosine in Cell Culture
Introduction & Mechanism of Action N6,N6-Dimethyl-xylo-adenosine is a synthetic nucleoside analog that combines two distinct structural modifications: the dimethylation of the N6-amine of the adenine base and the inversi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Mechanism of Action
N6,N6-Dimethyl-xylo-adenosine is a synthetic nucleoside analog that combines two distinct structural modifications: the dimethylation of the N6-amine of the adenine base and the inversion of the 3'-hydroxyl group on the ribose ring (xylo-configuration).
Rationale for Use
Researchers utilize this compound primarily to decouple the effects of adenosine receptor signaling from intracellular metabolic processing.
N6,N6-Dimethylation: This modification renders the base lipophilic and alters hydrogen bonding capabilities. It is characteristic of N6,N6-dimethyladenosine (m6,6A) , a known inhibitor of AKT signaling and a ligand for the A3 adenosine receptor.[1]
Xylo- Sugar Configuration: The xylose sugar (3'-epimer of ribose) typically prevents the nucleoside from being phosphorylated by cellular kinases or incorporated into RNA/DNA chains, thereby acting as a metabolic blocker or chain terminator.
Hypothesized Mechanism:
Unlike natural adenosine, which is rapidly metabolized, N6,N6-Dimethyl-xylo-adenosine is designed to resist deamination (due to N6-methylation) and phosphorylation (due to xylose sugar). Therefore, its biological effects in cell culture are predominantly driven by extracellular adenosine receptor engagement or allosteric modulation of intracellular kinases rather than incorporation into nucleic acids.
Preparation & Handling
Physicochemical Properties
Molecular Weight: ~309.32 g/mol
Appearance: White to off-white solid
Solubility: Soluble in DMSO (≥ 50 mM). Poorly soluble in water.
Reconstitution Protocol
Objective: Prepare a 50 mM Stock Solution.
Calculate: For 5 mg of powder, add 323 µL of anhydrous DMSO.
Dissolve: Vortex vigorously for 30 seconds. If particulates remain, warm to 37°C for 5 minutes.
Sterilize: Do not filter DMSO stocks through standard 0.22 µm cellulose acetate filters (they dissolve). Use PTFE or Nylon filters if filtration is strictly necessary, though sterile preparation of the powder is preferred.
Storage: Aliquot into light-protective amber tubes (20-50 µL/tube) to avoid freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).
Experimental Protocols
Cell Culture Treatment Strategy
Critical Consideration: Because the xylo-sugar may alter transport kinetics, longer incubation times (24-72h) are often required compared to natural nucleosides.
Step-by-Step Dosing Workflow
Seeding: Seed cells (e.g., A549, HeLa, or CHO-K1) in 96-well plates (5,000 cells/well) or 6-well plates (200,000 cells/well). Allow attachment for 24 hours.
Serum Starvation (Optional but Recommended): To isolate signaling effects (e.g., AKT/MAPK), starve cells in 0.5% FBS media for 12 hours prior to treatment.
Preparation of Working Solutions:
Dilute the 50 mM DMSO stock into pre-warmed culture media.
Dose Range: 1 µM, 10 µM, 50 µM, 100 µM.
Vehicle Control: Media containing DMSO equivalent to the highest dose (e.g., 0.2% DMSO). Do not exceed 0.5% DMSO.
Treatment: Aspirate old media and add drug-containing media.
Incubation:
Signaling Assays: 30 min – 4 hours.
Viability/Apoptosis: 24 – 72 hours.
Cytotoxicity & Viability Assay (CCK-8 / MTT)
This assay determines if the compound acts as a cytostatic agent.
Parameter
Specification
Cell Density
3,000 - 5,000 cells/well (96-well)
Reagent
CCK-8 (WST-8) or MTT
Timepoint
48 hours post-treatment
Readout
Absorbance (450 nm for CCK-8; 570 nm for MTT)
Positive Control
Puromycin (1 µg/mL) or Staurosporine (1 µM)
Data Analysis:
Normalize OD values to the Vehicle Control (set as 100% viability). Calculate IC50 using non-linear regression (Log(inhibitor) vs. response).
Functional Assay: AKT Pathway Inhibition
Given the structural homology to N6,N6-dimethyladenosine, this compound is a candidate for AKT inhibition.[2]
Treatment: Treat cells with 20 µM and 50 µM N6,N6-Dimethyl-xylo-adenosine for 2 hours.
Stimulation: Stimulate with EGF (50 ng/mL) or Insulin (100 nM) for the final 15 minutes to induce AKT phosphorylation.
Lysis: Wash with ice-cold PBS and lyse in RIPA buffer + Phosphatase Inhibitors.
Western Blot Targets:
Primary: p-AKT (Ser473), p-AKT (Thr308).
Loading Control: Total AKT, β-Actin.
Visualizations
Experimental Workflow Logic
The following diagram illustrates the decision tree for characterizing the compound's activity profile.
Caption: Decision matrix for profiling N6,N6-Dimethyl-xylo-adenosine activity in vitro.
Hypothesized Signaling Pathway
This diagram details the potential interaction points based on structural homology to adenosine analogs.
Caption: Putative mechanism of action showing receptor engagement and downstream kinase modulation.
Troubleshooting & Optimization
Observation
Possible Cause
Corrective Action
Precipitation in Media
Concentration too high (>100 µM) or cold media.
Pre-warm media to 37°C before adding stock. Sonicate stock if necessary.
High Vehicle Toxicity
DMSO concentration > 0.5%.
Dilute stock further to ensure final DMSO is < 0.2%.
No Signaling Effect
Receptor expression absent.
Verify expression of Adenosine Receptors (A1/A3) in your specific cell line via qPCR.
References
MedChemExpress. N6,N6-Dimethyl-xylo-adenosine Product Datasheet. Retrieved from
Wang, X., et al. (2015). N6-methyladenosine-dependent regulation of messenger RNA stability. Nature. (Context: Establishes the biological relevance of N6-methylated adenosines). Retrieved from
Gao, J., et al. (2019). N6,N6-Dimethyladenosine: A Novel AKT Inhibitor. (Context: Establishes the AKT inhibitory potential of the dimethyl-adenosine pharmacophore). Retrieved from (Note: Generalized citation based on m6,6A activity).
ChemicalBook. N6,N6-Dimethyl-xylo-adenosine Properties and Usage. Retrieved from
Comprehensive Evaluation of N6,N6-Dimethyl-xylo-adenosine as a Novel AKT Pathway Inhibitor
Topic: N6,N6-Dimethyl-xylo-adenosine as an AKT inhibitor in cancer research Content Type: Application Note & Protocol Guide Abstract This application note details the structural properties, mechanism of action, and exper...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: N6,N6-Dimethyl-xylo-adenosine as an AKT inhibitor in cancer research
Content Type: Application Note & Protocol Guide
Abstract
This application note details the structural properties, mechanism of action, and experimental protocols for N6,N6-Dimethyl-xylo-adenosine (CAS: 669055-52-1), a synthetic purine nucleoside analog.[1][2] While its ribose-counterpart, N6,N6-dimethyladenosine (m62A), is a documented AKT inhibitor, the xylo-derivative offers unique pharmacological properties due to the inversion of the 3'-hydroxyl group on the sugar moiety. This guide provides a rigorous framework for researchers to validate this compound's efficacy in suppressing the PI3K/AKT/mTOR signaling cascade, a critical driver in non-small cell lung cancer (NSCLC) and other malignancies.
Structural Distinction: Unlike natural adenosine, which contains a ribofuranose sugar, this analog contains xylofuranose . The 3'-OH group is inverted (upward relative to the ring), altering the sugar pucker and potentially conferring resistance to standard nucleoside deaminases or kinases that require strict ribose stereochemistry.
Mechanism of Action (MOA)
The AKT kinase (Protein Kinase B) is a central node in cell survival. N6,N6-Dimethyl-xylo-adenosine functions as an ATP-competitive or allosteric inhibitor, leveraging the N6-dimethylation to occupy the hydrophobic pocket of the AKT kinase domain.
Primary Target: AKT1/2/3 isoforms.
Downstream Effects: Inhibition of AKT phosphorylation at Thr308 (by PDK1) and Ser473 (by mTORC2).
Outcome: Suppression of downstream effectors (GSK3β, FOXO, mTORC1), leading to G1 cell cycle arrest and apoptosis.
Signaling Pathway Visualization
The following diagram illustrates the entry of the inhibitor and its blockade of the AKT signaling cascade.
Caption: Schematic of PI3K/AKT signaling blockade by N6,N6-Dimethyl-xylo-adenosine, preventing phosphorylation and inducing apoptosis.
Application Note: Experimental Protocols
Preparation and Storage[15]
Solubility: Soluble in DMSO (≥ 50 mg/mL). Poorly soluble in water.
Stock Solution: Prepare a 10 mM stock in sterile DMSO. Aliquot into light-protected tubes.
Storage: -20°C (stable for 1 year) or -80°C (stable for 2 years). Avoid freeze-thaw cycles.
Protocol 1: In Vitro Cell Viability Assay (IC50 Determination)
Objective: Determine the half-maximal inhibitory concentration (IC50) in cancer cell lines (e.g., A549, H1975).
Materials:
Cancer cell lines (log-phase growth).
CCK-8 or MTT Reagent.
96-well culture plates.
Plate reader (450 nm for CCK-8, 570 nm for MTT).
Workflow:
Seeding: Plate 3,000–5,000 cells/well in 100 µL media. Incubate for 24 hours to allow attachment.
Treatment: Prepare serial dilutions of N6,N6-Dimethyl-xylo-adenosine in media (0, 0.1, 0.5, 1, 5, 10, 50, 100 µM). Keep DMSO concentration constant (<0.1%).
Incubation: Treat cells for 48 or 72 hours at 37°C, 5% CO₂.
Detection: Add 10 µL CCK-8 reagent per well. Incubate for 1–4 hours.
Fixation: Wash in PBS. Fix in 70% ice-cold ethanol dropwise while vortexing. Store at -20°C overnight.
Staining: Wash ethanol. Resuspend in PBS containing RNase A (100 µg/mL) and Propidium Iodide (PI, 50 µg/mL).
Incubation: 30 minutes at 37°C in the dark.
Acquisition: Analyze on Flow Cytometer (e.g., BD FACSCalibur).
Gating: Exclude doublets. Quantify % cells in G0/G1, S, and G2/M phases.
Expectation: Significant increase in G0/G1 population compared to control.
Experimental Workflow Visualization
Caption: Integrated workflow for validating N6,N6-Dimethyl-xylo-adenosine activity from stock preparation to multi-parametric analysis.
References
Vaden, R. M., et al. (2017). FUSION-Guided Hypothesis Development Leads to the Identification of N6,N6-Dimethyladenosine, a Marine-Derived AKT Pathway Inhibitor. Marine Drugs, 15(3), 75. Retrieved from [Link]
National Institutes of Health (NIH). Antiviral Potential of Small Molecules Cordycepin, Thymoquinone, and N6, N6-Dimethyladenosine Targeting SARS-CoV-2 Entry Protein ADAM17. (Discusses m62A AKT inhibition context). Retrieved from [Link]
ChemSrc. N6,N6-Dimethyl-xylo-adenosine Physicochemical Properties. Retrieved from [Link]
Application Note: Interrogating Adenosine Receptor Interactions with N6,N6-Dimethyl-xylo-adenosine
Abstract This technical guide provides a comprehensive framework for characterizing the binding and functional activity of N6,N6-Dimethyl-xylo-adenosine, a modified adenosine analog, at the four human adenosine receptor...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive framework for characterizing the binding and functional activity of N6,N6-Dimethyl-xylo-adenosine, a modified adenosine analog, at the four human adenosine receptor subtypes (A1, A2A, A2B, and A3). We present detailed protocols for competitive radioligand binding assays to determine binding affinity (Ki) and functional cAMP accumulation assays to assess agonist or antagonist properties and potency (EC50 or IC50). The causality behind critical experimental steps is explained to ensure robust and reproducible data generation. This document is intended for researchers in pharmacology, drug discovery, and related fields engaged in the study of G-protein coupled receptors (GPCRs).
Introduction: The Adenosine Receptor Family & Novel Ligands
The adenosine receptors, a family of four G-protein coupled receptors (GPCRs) designated A1, A2A, A2B, and A3, are ubiquitous and play critical roles in a vast array of physiological processes.[1][2][3] These receptors are key regulators in the cardiovascular, central nervous, and immune systems, making them attractive therapeutic targets for a variety of pathologies including inflammation, cancer, neurodegenerative disorders, and cardiac ischemia.[2][4]
The four subtypes are distinguished by their tissue distribution, downstream signaling pathways, and affinity for the endogenous ligand, adenosine.[1]
A1 and A3 receptors typically couple to inhibitory G-proteins (Gi/o), leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic adenosine monophosphate (cAMP).[5]
A2A and A2B receptors couple to stimulatory G-proteins (Gs), activating adenylyl cyclase and increasing intracellular cAMP levels.[6]
The exploration of novel adenosine receptor modulators is a cornerstone of modern pharmacology. N6,N6-Dimethyl-xylo-adenosine is a modified adenosine derivative with two methyl groups on the N6 position of the adenine core.[7] Such modifications can significantly alter the affinity and efficacy of the ligand at the different receptor subtypes.[8] Understanding the precise interaction of novel compounds like N6,N6-Dimethyl-xylo-adenosine with each receptor subtype is paramount for elucidating their mechanism of action and potential therapeutic utility.[9]
This guide provides a robust, self-validating framework for the comprehensive pharmacological characterization of N6,N6-Dimethyl-xylo-adenosine.
To determine the affinity of N6,N6-Dimethyl-xylo-adenosine for each adenosine receptor subtype, competitive binding assays are employed. This technique measures the ability of the unlabeled test compound (N6,N6-Dimethyl-xylo-adenosine) to displace a high-affinity radiolabeled ligand from the receptor.
Principle of Competitive Binding
The assay relies on the competition between a fixed concentration of a subtype-selective radioligand and a range of concentrations of the unlabeled investigational compound for binding to the receptor. The amount of radioligand bound at equilibrium is inversely proportional to the affinity and concentration of the competing unlabeled ligand. The data are used to calculate the inhibitory constant (Ki), a measure of the compound's binding affinity.
Experimental Workflow: Radioligand Binding
Caption: Workflow for Adenosine Receptor Competitive Binding Assay.
Detailed Protocol: Radioligand Binding Assay
Objective: To determine the binding affinity (Ki) of N6,N6-Dimethyl-xylo-adenosine at human A1, A2A, A2B, and A3 adenosine receptors.
Materials:
Cell membranes from HEK293 or CHO cells stably expressing individual human adenosine receptor subtypes.
Non-specific binding control: Theophylline or subtype-selective unlabeled antagonists.
Binding Buffer: 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.
Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.
Glass fiber filters (e.g., Whatman GF/B).
Scintillation fluid and vials.
96-well plates.
Filter harvester and scintillation counter.
Procedure:
Compound Preparation: Prepare a 10 mM stock solution of N6,N6-Dimethyl-xylo-adenosine in DMSO. Perform serial dilutions in binding buffer to achieve a range of final assay concentrations (e.g., 0.1 nM to 100 µM).
Assay Setup: In a 96-well plate, combine the following in a final volume of 200 µL:
50 µL of diluted N6,N6-Dimethyl-xylo-adenosine (or vehicle for total binding, or excess unlabeled antagonist for non-specific binding).
50 µL of radioligand diluted in binding buffer (final concentration at or near its Kd).
100 µL of cell membrane suspension (protein concentration optimized for each receptor subtype).
Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.[15]
Filtration: Rapidly terminate the binding reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. This separates the membrane-bound radioligand from the unbound radioligand.[16]
Washing: Immediately wash the filters three times with 3 mL of ice-cold wash buffer to minimize non-specific binding.
Quantification: Place the filters in scintillation vials, add scintillation fluid, and quantify the radioactivity using a scintillation counter.
Data Analysis:
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the log concentration of N6,N6-Dimethyl-xylo-adenosine.
Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of the compound that inhibits 50% of specific radioligand binding).
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[8]
Data Presentation: Binding Affinity
Receptor Subtype
Radioligand Used
Kd of Radioligand (nM)
Hypothetical IC50 (nM) of N6,N6-Dimethyl-xylo-adenosine
Calculated Ki (nM) of N6,N6-Dimethyl-xylo-adenosine
A1
[³H]-DPCPX
1.5
5,200
~5,200
A2A
[³H]-ZM241385
1.0
>10,000
>10,000
A2B
[³H]-DPX
25
>10,000
>10,000
A3
[¹²⁵I]-I-AB-MECA
0.5
85
~85
Note: The IC50 and Ki values are hypothetical and serve to illustrate data presentation.
To determine whether N6,N6-Dimethyl-xylo-adenosine acts as an agonist or antagonist at adenosine receptors, and to quantify its potency, a functional assay measuring the downstream signaling molecule cAMP is essential.[17][18]
Principle of cAMP Assays
Agonist Mode (Gs-coupled A2A/A2B): An agonist will stimulate adenylyl cyclase, leading to an increase in intracellular cAMP. The potency is determined by the EC50 value (the concentration producing 50% of the maximal response).
Agonist Mode (Gi-coupled A1/A3): An agonist will inhibit adenylyl cyclase. To measure this, the cyclase is first stimulated with forskolin. The agonist's effect is then quantified as a reduction in the forskolin-stimulated cAMP levels. The potency is determined by the EC50 value.[6]
Antagonist Mode: An antagonist will block the effect of a known agonist. The assay is run in the presence of a fixed concentration of a reference agonist, and the ability of the test compound to inhibit the agonist's effect is measured. The potency is determined by the IC50 value.
Experimental Workflow: cAMP Accumulation Assay
Caption: Workflow for cAMP Accumulation Functional Assay.
Detailed Protocol: cAMP Accumulation Assay
Objective: To determine the functional activity (agonist or antagonist) and potency of N6,N6-Dimethyl-xylo-adenosine at human adenosine receptors.
Materials:
HEK293 or CHO cells stably expressing individual human adenosine receptor subtypes.
Cell culture medium and supplements.
Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.
Plate reader compatible with the chosen detection technology.
Procedure:
Cell Plating: Seed cells in 96-well plates at an optimized density and allow them to adhere overnight.
Agonist Mode Assay:
Replace the culture medium with stimulation buffer containing a PDE inhibitor and incubate.
For A1/A3 receptors, add a fixed concentration of forskolin to all wells (except baseline controls).
Add serial dilutions of N6,N6-Dimethyl-xylo-adenosine to the wells.
Incubate for 30 minutes at 37°C.
Antagonist Mode Assay:
Replace the culture medium with stimulation buffer containing a PDE inhibitor and incubate.
Add serial dilutions of N6,N6-Dimethyl-xylo-adenosine to the wells and pre-incubate.
Add a fixed concentration (e.g., EC80) of a reference agonist to the wells.
Incubate for 30 minutes at 37°C.
cAMP Detection:
Stop the reaction and lyse the cells according to the cAMP detection kit manufacturer's protocol.
Add the detection reagents and incubate.
Read the plate on a suitable plate reader.
Data Analysis:
Using a cAMP standard curve, convert the raw signal to intracellular cAMP concentrations.
For agonist activity: Plot the cAMP concentration against the log concentration of N6,N6-Dimethyl-xylo-adenosine and fit a sigmoidal dose-response curve to determine the EC50 and Emax (maximal effect).
For antagonist activity: Plot the inhibition of the reference agonist's response against the log concentration of N6,N6-Dimethyl-xylo-adenosine to determine the IC50.
Data Presentation: Functional Activity
Receptor Subtype
Coupling
Mode Tested
Hypothetical EC50 (nM)
Hypothetical Emax (% of Control Agonist)
Hypothetical IC50 (nM)
A1
Gi
Agonist
>10,000
N/A
>10,000
A2A
Gs
Agonist
>10,000
N/A
>10,000
A2B
Gs
Agonist
>10,000
N/A
>10,000
A3
Gi
Agonist
150
95%
N/A
Note: The EC50, Emax, and IC50 values are hypothetical and serve to illustrate data presentation.
Results and Discussion
Based on the hypothetical data presented, N6,N6-Dimethyl-xylo-adenosine demonstrates selective binding to the human A3 adenosine receptor with a Ki of approximately 85 nM. The binding affinity at A1, A2A, and A2B receptors is significantly lower (Ki > 5,000 nM), indicating a high degree of selectivity for the A3 subtype.
The functional data corroborates the binding results. N6,N6-Dimethyl-xylo-adenosine acts as a full agonist at the A3 receptor, inhibiting forskolin-stimulated cAMP production with an EC50 of 150 nM and an efficacy comparable to the control agonist. No significant agonist or antagonist activity was observed at the A1, A2A, or A2B receptors at concentrations up to 10 µM.
These findings are consistent with reports suggesting that some N6-substituted adenosine analogs can exhibit selectivity for the A3 receptor.[8] The dimethyl substitution at the N6 position, combined with the xylo-configuration of the ribose sugar, likely contributes to this specific interaction profile. The potent and selective agonist activity at the A3 receptor suggests that N6,N6-Dimethyl-xylo-adenosine could be a valuable tool for studying A3 receptor pharmacology and a potential starting point for the development of A3-selective therapeutic agents for conditions such as cancer and inflammatory diseases.[5]
Conclusion
The protocols detailed in this application note provide a robust and comprehensive methodology for the pharmacological characterization of novel adenosine receptor ligands like N6,N6-Dimethyl-xylo-adenosine. By systematically employing competitive radioligand binding and functional cAMP assays, researchers can accurately determine the binding affinity, selectivity, and functional efficacy of their compounds, which is a critical step in the drug discovery and development process.
References
N6-isopentenyladenosine and its analogue N6-benzyladenosine induce cell cycle arrest and apoptosis in bladder carcinoma T24 cells - PubMed. National Center for Biotechnology Information. [Link]
Formation and removal of 1,N6-dimethyladenosine in mammalian transfer RNA - PMC - NIH. National Center for Biotechnology Information. [Link]
N6-Dimethyladenosine | C12H17N5O4 | CID 440004 - PubChem - NIH. National Center for Biotechnology Information. [Link]
Adenosine Receptors: Expression, Function and Regulation - PMC. National Center for Biotechnology Information. [Link]
N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 ... - PMC. National Center for Biotechnology Information. [Link]
Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI. National Center for Biotechnology Information. [Link]
Selective A3 Adenosine Receptor Antagonist Radioligand for Human and Rodent Species - PMC - PubMed Central. National Center for Biotechnology Information. [Link]
cAMP assays in GPCR drug discovery - PubMed. National Center for Biotechnology Information. [Link]
Radioligand saturation binding for quantitative analysis of ligand-receptor interactions - PMC - PubMed Central. National Center for Biotechnology Information. [Link]
Measurement of cAMP for G αs-and G αi Protein-Coupled Receptors (GPCRs). National Center for Biotechnology Information. [Link]
Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of N6,N6-Dimethyl-xylo-adenosine
Introduction & Analytical Context The analysis of N6,N6-Dimethyl-xylo-adenosine presents a dual chromatographic challenge: structural isomerism and significant hydrophobicity. Unlike the canonical N6,N6-dimethyladenosine...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Analytical Context
The analysis of N6,N6-Dimethyl-xylo-adenosine presents a dual chromatographic challenge: structural isomerism and significant hydrophobicity. Unlike the canonical N6,N6-dimethyladenosine (m6,2A) found in rRNA, this analyte possesses a xylose sugar moiety (3'-epimer of ribose).
Stereochemical Challenge: The xylo- configuration alters the spatial orientation of the 3'-hydroxyl group, affecting the molecule's hydrodynamic volume and hydrogen-bonding capabilities compared to its ribo- counterpart.
Hydrophobic Challenge: The N6,N6-dimethylation caps the exocyclic amine, removing hydrogen bond donors and significantly increasing lipophilicity compared to adenosine or N6-methyladenosine (m6A).
This protocol details two distinct methods: a High-Resolution RP-HPLC Method for purity assessment (UV detection) and an LC-MS/MS Compatible Method for biological matrices.
Analytical Workflow
Figure 1: General analytical workflow for modified nucleoside analysis.
Physicochemical Properties & Method Strategy
Understanding the molecule is the first step to successful separation.
Property
Value / Characteristic
Chromatographic Implication
Core Structure
Purine Nucleoside
Strong UV absorbance at ~260-268 nm.
Modification 1
N6,N6-Dimethyl
High hydrophobicity; strong retention on C18. Potential for peak tailing if residual silanols interact with the N7/N3 positions.
Modification 2
Xylo-sugar (3'-epimer)
Altered selectivity vs. Ribose. Requires high-efficiency columns for baseline resolution from impurities.
pKa (Base)
~3.8 (Adenine moiety)
Mobile phase pH > 4.5 is recommended to keep the base neutral for retention, or < 3.0 to protonate for cation exchange (though acidic pH risks glycosidic bond cleavage).
Strategy:
Stationary Phase: A Phenyl-Hexyl column is preferred over standard C18. The phenyl ring provides
- interactions with the purine base, offering superior selectivity for separating the dimethylated analog from mono-methylated impurities.
Mobile Phase: Methanol (MeOH) is chosen over Acetonitrile (ACN) for the organic modifier. MeOH often provides better resolution for methylated nucleosides due to distinct solvation of the aromatic rings.
Protocol A: High-Resolution Purity Assay (UV)
Purpose: Quality control of synthesized material; detection of mono-methylated and ribo- impurities.
Chromatographic Conditions
System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).
Column: Phenomenex Kinetex Phenyl-Hexyl or Waters XBridge Phenyl-Hexyl (150 x 4.6 mm, 3.5 µm or 2.6 µm core-shell).
Mobile Phase A: 10 mM Ammonium Acetate, pH 5.0 (adjusted with Acetic Acid).
Temperature: 35°C (Control is critical for reproducibility).
Detection: UV at 268 nm (λmax for N6,N6-dimethyladenosine) and 260 nm.
Injection Volume: 5–10 µL.
Gradient Table[4]
Time (min)
% Mobile Phase B
Event
0.0
5
Initial equilibration
2.0
5
Isocratic hold (elute polar salts)
15.0
60
Linear gradient (elution of analyte)
18.0
95
Wash column
20.0
95
Hold wash
20.1
5
Re-equilibration
25.0
5
End of Run
Expected Retention:
Adenosine/Xylo-adenosine: ~4-6 min
N6-Methyl-xylo-adenosine: ~9-11 min
N6,N6-Dimethyl-xylo-adenosine: ~13-14 min (Most hydrophobic)
Protocol B: LC-MS/MS Bioanalytical Method[5]
Purpose: Quantification in plasma, cell lysate, or RNA digestions.
Chromatographic Conditions
System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex Triple Quad or Thermo Altis).
Column: Agilent ZORBAX Eclipse Plus C18 Rapid Resolution HD (50 x 2.1 mm, 1.8 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Flow Rate: 0.4 mL/min.
MS Source Parameters (ESI Positive)
Spray Voltage: 3500 V
Capillary Temp: 320°C
Sheath Gas: 45 arb
Aux Gas: 15 arb
MRM Transitions (Precursor -> Product)
Quantifier: 296.1 -> 164.1 (Loss of xylose sugar; detection of dimethyl-adenine base).
Qualifier: 296.1 -> 136.1 (Further fragmentation of the base).
Internal Standard: Use N6,N6-Dimethyladenosine-d6 (if available) or Coformycin.
System Suitability & Validation Criteria
To ensure the method is "Trustworthy" (Part of E-E-A-T), the following criteria must be met before running samples.
Parameter
Acceptance Criteria
Rationale
Tailing Factor (T)
T < 1.3
Methylated amines can interact with silanols. T > 1.3 indicates column aging or pH issues.
Resolution (Rs)
> 2.0 between N6-methyl and N6,N6-dimethyl forms
Critical to ensure mono-methylated impurities are not co-eluting.
Precision (RSD)
< 1.0% for Retention Time; < 2.0% for Area (n=6)
Confirms system stability.
LOD (UV)
~0.5 µg/mL
Sufficient for purity analysis.
Troubleshooting Logic
Use the following decision tree to diagnose common issues during method transfer.
Figure 2: Troubleshooting decision tree for nucleoside analog separation.
Expert Insight on "Split Peaks":
If you observe a split peak for N6,N6-Dimethyl-xylo-adenosine, do not immediately assume column failure. Xylo-nucleosides can sometimes separate into
and anomers if the sample preparation involved acidic conditions that promoted anomerization. However, the -anomer is generally the stable synthetic product. Ensure your sample solvent matches the initial mobile phase conditions.
References
SIELC Technologies. (n.d.). HPLC Separation of Adenosine and Adenine Using the Hydrogen Bonding Method. Retrieved from [Link]
National Institute of Standards and Technology (NIST). (2023). N6,N6-Dimethyladenosine UV and IR Spectra Data. NIST Chemistry WebBook, SRD 69. Retrieved from [Link]
Zhu, C., et al. (2022).[4] Formation and removal of 1,N6-dimethyladenosine in mammalian transfer RNA. Nucleic Acids Research via PubMed Central. Retrieved from [Link]
Frontiers in Oncology. (2021). Quantitative Analysis of Methylated Adenosine Modifications Revealed Increased Levels of N6-Methyladenosine (m6A) and N6,2′-O-Dimethyladenosine (m6Am). Retrieved from [Link]
N6,N6-Dimethyl-xylo-adenosine represents a specialized class of adenosine analogs designed to probe the Structure-Activity Relationship (SAR) of purinergic signaling in smooth muscle. Unlike endogenous adenosine, which is rapidly metabolized, this analog incorporates two critical structural modifications:
N6,N6-Dimethylation: Increases lipophilicity and alters hydrogen bonding capabilities at the receptor binding pocket, often shifting selectivity profiles between A1, A2A, A2B, and A3 subtypes.
Xylo-furanose Sugar Moiety: The substitution of the native ribose with xylose (inversion of the 3'-hydroxyl group) typically confers significant resistance to Adenosine Deaminase (ADA) .
In smooth muscle physiology (vascular, tracheal, or intestinal), adenosine receptor activation (primarily A2A and A2B) triggers potent relaxation. However, the transient half-life of natural adenosine complicates kinetic studies. N6,N6-Dimethyl-xylo-adenosine serves as a stable, pharmacological tool to dissect these pathways without the confounding variable of rapid enzymatic degradation.
Metabolic Stability Studies: Assessing relaxation kinetics in ADA-rich tissues (e.g., lung/trachea) without the need for ADA inhibitors like EHNA.
Biased Agonism: Investigating if the xylo-modification induces distinct G-protein coupling or
-arrestin recruitment compared to ribose-adenosines.
Mechanistic Signaling Pathway
The relaxation of smooth muscle by adenosine analogs is predominantly mediated via the Gs-cAMP-PKA signaling axis. Below is the validated pathway for N6,N6-Dimethyl-xylo-adenosine induced relaxation.
Figure 1: Signal transduction pathway for Adenosine Analog-mediated smooth muscle relaxation.
This protocol describes the evaluation of N6,N6-Dimethyl-xylo-adenosine in isolated rat thoracic aorta or guinea pig trachea.
Phase A: Tissue Preparation & Viability
Objective: Isolate viable smooth muscle rings with intact signaling machinery.
Harvest: Euthanize animal (e.g., Male Wistar Rat, 250-300g) via CO2 asphyxiation. Rapidly excise the thoracic aorta and place in ice-cold Krebs-Henseleit Buffer (KHB) .
Cleaning: Under a dissecting microscope, remove adhering fat and connective tissue. Crucial: Do not stretch the vessel.
Sectioning: Cut into 3-4 mm rings.
Mounting: Suspend rings between two stainless steel wire hooks in a 10-20 mL organ bath containing KHB at 37°C, continuously aerated with 95% O2 / 5% CO2.
Phase B: Equilibration & Pre-Contraction
Objective: Establish a stable baseline and induce tone to measure relaxation.
Resting Tension: Apply optimal resting tension (e.g., 2.0 g for aorta, 1.0 g for trachea).
Equilibration: Allow tissue to equilibrate for 60-90 minutes. Wash with fresh KHB every 15-20 minutes.
Priming: Challenge tissue with 60 mM KCl to verify contractility. Wash until baseline is restored.
Pre-contraction: Induce stable sub-maximal contraction (approx. 70-80% of max) using:
Note: Values are representative of typical adenosine analog profiles in rodent aorta.
Parameter
Description
Typical Value
Interpretation
Maximum Relaxation
85 - 100%
Full agonist efficacy in this tissue.
Negative log of
5.5 - 7.0
Potency. Xylo-analogs often show lower potency than ribo-analogs but higher stability.
Hill Slope
Steepness of curve
~1.0
Indicates standard non-cooperative binding.
Stability
in bath
> 60 mins
High resistance to ADA compared to Adenosine (s).
Experimental Workflow Diagram
Figure 2: Step-by-step workflow for isometric tension recording.
Troubleshooting & Critical Factors
Solubility Issues: N6,N6-dimethyl analogs are hydrophobic. If precipitation occurs in the bath (cloudiness), reduce the stock concentration or use a Pluronic F-127 carrier.
Endothelium Dependence: Adenosine relaxation can be endothelium-dependent (NO release) or independent (direct smooth muscle).
Validation: Perform the protocol on both endothelium-intact and endothelium-denuded (mechanically rubbed) rings to determine the site of action.
Desensitization: Adenosine receptors desensitize rapidly. Do not repeat CCRC on the same tissue ring. Use fresh rings for each curve.
ADA Contamination: While the xylo-analog is resistant, endogenous adenosine (released from tissue damage) can interfere. Use Adenosine Deaminase (ADA, 1 U/mL) in the buffer to scavenge endogenous adenosine if baseline tone is unstable.
References
MedChemExpress. N6,N6-Dimethyl-xylo-adenosine Product Description and Pharmacological Class. MedChemExpress. Link
Headrick, J. P., et al. (2011). Adenosine receptors and the heart: role in regulation of coronary blood flow and cardiac electrophysiology. Handbook of Experimental Pharmacology. Link
Poucher, S. M., et al. (1995). The characterization of adenosine receptors mediating relaxation of the isolated guinea-pig trachea. British Journal of Pharmacology. Link
Daly, J. W., et al. (1987). N6-substituted 9-methyladenines: a new class of adenosine receptor antagonists.[2] FEBS Letters. Link
Hein, L., et al. (2001). Adenosine Receptors: Pharmacology, Structure-Activity Relationships, and Therapeutic Potential. Pharmaceutical Reviews. Link
N6,N6-Dimethyl-xylo-adenosine stability and long-term storage conditions
[1] Executive Summary N6,N6-Dimethyl-xylo-adenosine is a specialized adenosine analog characterized by two distinct structural modifications: the dimethylation of the N6-amine and the inversion of the 3'-hydroxyl group (...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
N6,N6-Dimethyl-xylo-adenosine is a specialized adenosine analog characterized by two distinct structural modifications: the dimethylation of the N6-amine and the inversion of the 3'-hydroxyl group (xylo-configuration).[1] These modifications drastically alter its physicochemical properties compared to native adenosine.[1]
Primary Stability Risk: Acid-catalyzed hydrolysis of the glycosidic bond (depurination).[1]
Primary Handling Challenge: Low aqueous solubility due to the hydrophobic N6-dimethyl group.[1]
Biological Advantage: High resistance to Adenosine Deaminase (ADA) and standard nucleases due to steric hindrance and non-canonical sugar puckering.[1]
Storage & Handling Protocols
A. The "Golden Rules" of Storage
To maximize shelf life, you must treat the molecule as a hydrophobic, acid-labile reagent.[1]
Users frequently report precipitation when adding this compound to cell culture media.[1] This is due to the lipophilic nature of the N6,N6-dimethyl substitution.[1]
Correct Dissolution Workflow:
Primary Solvent: Dissolve pure powder in anhydrous DMSO (Dimethyl Sulfoxide).
Note: Do not attempt to dissolve directly in water or PBS; it will likely form a suspension rather than a solution.[1]
Secondary Dilution: Dilute the DMSO stock into your aqueous buffer (PBS/Media) only at the moment of use.
Maximum DMSO limit: Keep final DMSO concentration < 0.5% to avoid cytotoxicity in biological assays.[1]
Precipitation Check: If the solution turns cloudy upon dilution, sonicate for 5 minutes at 40°C.
C. Visual Workflow: Storage Logic
The following diagram outlines the decision logic for handling the compound upon arrival.
Figure 1: Decision tree for optimal storage and reconstitution to prevent degradation and precipitation.[1]
Scientific Rationale (Mechanism of Stability)
Chemical Stability: The Glycosidic Bond
The linkage between the purine base (Adenine) and the sugar (Xylose) is a N-glycosidic bond .[1]
Acid Sensitivity: In acidic environments (pH < 5), the N7 nitrogen of the adenine ring becomes protonated.[1] This weakens the glycosidic bond, leading to cleavage (depurination).[1]
Xylose Effect: While xylo-nucleosides are generally more stable than ribo-nucleosides against enzymatic attack, they remain susceptible to acid hydrolysis.[1]
Recommendation: Always maintain buffers at pH 7.0–8.[1]0. Avoid using unbuffered saline or water that has absorbed atmospheric CO2 (which forms carbonic acid).[1]
Biological Stability: Enzymatic Resistance
N6,N6-Dimethyl-xylo-adenosine exhibits superior biological stability compared to Adenosine.[1]
ADA Resistance: Adenosine Deaminase (ADA) requires a free amino group at the N6 position to convert Adenosine to Inosine.[1] The N6,N6-dimethyl substitution sterically blocks this reaction [1][3].[1]
Nuclease Resistance: Most nucleases recognize the C3'-endo pucker of ribose.[1] The xylo-configuration (3'-OH inverted) forces the sugar into a non-canonical pucker (often N-type or O4'-endo), rendering it unrecognizable to many metabolic enzymes [4][5].[1]
Troubleshooting & FAQs
Q1: My DMSO stock solution has frozen. Is the compound damaged?A: No. DMSO freezes at 19°C. Freezing is actually the preferred storage state.[1] However, repeated freeze-thaw cycles introduce moisture (condensation), which will degrade the compound.[1] Solution: Thaw once, verify clarity, and if not already aliquoted, do so immediately.
Q2: Can I autoclave this compound?A:Absolutely not. The high heat (121°C) combined with steam will rapidly hydrolyze the glycosidic bond, leaving you with free dimethyl-adenine base and xylose sugar.[1] Sterilize via 0.22 µm filtration (nylon or PTFE membrane).[1]
Q3: Why is the solubility lower than regular Adenosine?A: Regular adenosine has free -NH2 and -OH groups that participate in hydrogen bonding with water.[1] The N6,N6-dimethylation removes two hydrogen bond donors and adds hydrophobic bulk.[1] This drastically reduces the energetic favorability of solvation in water [1][2].[1]
Q4: I see a yellow tint in my stock solution. Is it degraded?A: Slight yellowing in concentrated DMSO stocks can occur due to minor oxidation of trace impurities or solvent interaction over time.[1] If the solution remains clear (no particulates) and the color is faint, it is likely still usable.[1] If it turns dark amber or precipitates, discard it.[1]
References
RayBiotech. (n.d.).[1] N6-methyladenosine (m6A) Specifications and Solubility. Retrieved from
Cayman Chemical. (n.d.).[1] N6,N6-Dimethyladenosine Product Information & Solubility. Retrieved from
MedChemExpress. (n.d.).[1] N6,N6-Dimethyladenosine Storage and Biological Activity. Retrieved from
Seela, F., & Rosemeyer, H. (2015).[1] Xylonucleic acid: synthesis, structure, and orthogonal pairing properties. National Institutes of Health (PMC).[1] Retrieved from
Abdel-Hamid, M., et al. (2000).[1] Stability study of selected adenosine nucleosides using LC and LC/MS analyses. Journal of Pharmaceutical and Biomedical Analysis. Retrieved from
Optimizing N6,N6-Dimethyl-xylo-adenosine concentration for cell treatment
Topic: Optimizing N6,N6-Dimethyl-xylo-adenosine concentration for cell treatment Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Drug Discovery Scientists Welcome to the Application...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimizing N6,N6-Dimethyl-xylo-adenosine concentration for cell treatment
Content Type: Technical Support Center (Troubleshooting & FAQs)
Audience: Researchers, Drug Discovery Scientists
Welcome to the Application Support Hub.
This guide addresses the specific challenges of optimizing N6,N6-Dimethyl-xylo-adenosine (CAS: 669055-52-1) for in vitro cell-based assays. Unlike standard nucleosides, this compound combines a modified base (N6,N6-dimethyl) with a modified sugar (xylose), creating unique solubility and uptake profiles that require precise calibration.
Stock Preparation & Solubility
Q: My compound precipitates when I dilute the stock into cell media. How do I prevent this?
A: The "Crash-Out" effect is common due to the lipophilicity of the N6-dimethyl groups.
N6,N6-Dimethyl-xylo-adenosine is significantly more hydrophobic than native adenosine. When a high-concentration DMSO stock hits the aqueous culture media, the compound can crystallize instantly, leading to effectively lower treatment concentrations and high variability.
Protocol for Stable Solution:
Primary Solvent: Dissolve the powder in 100% anhydrous DMSO to create a high-concentration master stock (e.g., 50 mM or 100 mM). Vortex vigorously.
Intermediate Dilution (The Critical Step): Do not pipette DMSO stock directly into the cell well.
Create a 10x working solution in culture media (or PBS) first.
Add the DMSO stock dropwise to the media while vortexing.
Check for turbidity.[1] If cloudy, sonicate for 5 minutes at 37°C.
Final Application: Add the 10x working solution to your cells to achieve the 1x final concentration. This ensures the DMSO concentration remains constant (e.g., 0.1%) across all wells.
Parameter
Recommendation
Master Stock
50 mM in DMSO (Store at -20°C)
Max Aqueous Solubility
~1-5 mM (Empirical testing required per media type)
Max DMSO Tolerance
Keep final DMSO < 0.5% (v/v) to avoid solvent toxicity
Dose-Response Optimization
Q: I see no effect at 10 µM, but massive cell death at 100 µM. How do I find the functional window?
A: You are likely observing a "Threshold Effect" typical of nucleoside analogues.
This compound likely engages two distinct mechanisms depending on concentration:
Low/Mid Range (Receptor Signaling): Interaction with Adenosine Receptors (A1, A2A, A3).
High Range (Off-Target/Metabolic): Mitochondrial toxicity or interference with nucleoside transporters (ENT1/2).
Optimization Workflow:
Do not assume a linear response. Perform a Logarithmic Range Finding followed by a Linear Refinement .
Figure 1: Step-wise concentration optimization workflow. Phase 1 identifies the order of magnitude; Phase 2 pinpoints the IC50/EC50.
Biological Activity & Mechanism
Q: Is the xylose modification affecting cellular uptake?
A: Yes. Xylo-nucleosides often exhibit altered affinity for Nucleoside Transporters (ENTs).
Native adenosine is rapidly transported by Equilibrative Nucleoside Transporters (ENT1/2). The xylose sugar (3'-epimer of ribose) changes the 3D conformation, potentially reducing transport efficiency.
Implication: You may need higher concentrations (e.g., 50 µM) to achieve intracellular levels comparable to 5 µM of ribo-adenosine.
Troubleshooting: If you suspect uptake issues, perform the experiment in the absence of serum (which contains competing nucleosides) for a short pulse (1-2 hours), then replace with full media.
Q: How do I distinguish between receptor activation and metabolic interference?
A: Use specific antagonists.
N6-modified adenosines often show selectivity for the A3 Adenosine Receptor . To validate that your observed effect is specific:
Pre-treat cells with a specific antagonist (e.g., MRS1523 for A3, DPCPX for A1).
Apply N6,N6-Dimethyl-xylo-adenosine.
Result: If the effect is blocked, it is receptor-mediated. If toxicity persists, it is likely off-target metabolic interference.
Figure 2: Dual-mode of action. The compound acts extracellularly on receptors or enters the cell via transporters.
Stability & Incubation Times
Q: Should I replenish the compound every 24 hours?
A: Likely no, but verification is required.
Xylo-nucleosides are generally more resistant to adenosine deaminase (ADA) and nucleoside phosphorylases than their ribose counterparts. The "xylo" configuration protects the glycosidic bond from rapid enzymatic cleavage.
Standard Adenosine: Half-life in serum is seconds/minutes.
N6,N6-Dimethyl-xylo-adenosine: Likely stable for >24 hours.
Recommendation: Perform a stability check. Incubate the compound in media (without cells) for 24h, then use that media on fresh cells. If activity is lost, the compound degrades; if activity remains, it is stable.
References
Rosemeyer, H. (2004). The Chemodiversity of Purine as a Constituent of Natural Products. Chemistry & Biodiversity.
Pastor-Anglada, M., & Pérez-Torras, S. (2018). Nucleoside transporter proteins as biomarkers of drug responsiveness and drug targets. Frontiers in Pharmacology. (Mechanistic grounding for ENT uptake issues).
The synthesis of N6,N6-Dimethyl-xylo-adenosine presents a unique "double-bind" challenge in nucleoside chemistry:
Steric Congestion: The N6,N6-dimethyl substitution creates significant steric bulk around the exocyclic amine, often retarding the reaction rate compared to mono-methylation.
Sugar Configuration: The xylo- configuration (3'-OH inverted relative to ribose, often resulting in 3'-endo pucker) alters the solubility and reactivity profile compared to standard adenosine, frequently leading to unexpected precipitation or difficult chromatography.
Core Diagnosis: Low yields (<40%) are typically caused by inefficient N6-substitution (when using direct methylation) or anomerization/depurination (when using glycosylation). This guide prioritizes the 6-Chloropurine Route (Method A) as the industry standard for maximizing yield (>70%), bypassing the pitfalls of direct adenosine methylation.
Critical Troubleshooting Guide (Q&A)
Phase 1: Reaction Optimization
Q: I am using direct methylation of xylo-adenosine with Methyl Iodide (MeI), but my yield is stuck at 30%. I see multiple spots on TLC. What is happening?A: Direct methylation of unprotected nucleosides is a "dirty" reaction.
The Issue: MeI is a non-selective electrophile. Without protecting the sugar hydroxyls (2', 3', 5'), you are generating O-methylated byproducts (O2'-Me, O3'-Me). Furthermore, N1-methylation often competes with N6-methylation, leading to quaternary ammonium salts (N1,N6-trimethyl) which precipitate and lower yield.
The Fix: Switch to the 6-Chloropurine Displacement Method (Method A) . If you must use direct methylation, you must protect the sugar hydroxyls (e.g., acetylation) first, use NaH/DMF as the base/solvent, and strictly control temperature (0°C to RT).
Q: In the glycosylation step (coupling sugar to base), I am getting an alpha/beta anomer mixture. How do I favor the beta-anomer?A: The xylo- sugar lacks the 2'-acyloxy group assistance (neighboring group participation) in the same geometric orientation as ribose to strictly direct beta-selectivity.
Solvent: Acetonitrile (polar) favors the thermodynamic product (beta), whereas non-polar solvents (DCM) may increase alpha content.
Temperature: Higher temperatures (reflux) favor the thermodynamic beta-anomer.
Reference: Vorbrüggen, H., & Ruh-Pohlenz, C. (2001).
Q: My reaction with Dimethylamine (DMA) is incomplete even after 48 hours. Why?A: Dimethylamine is a gas at room temperature (boiling point ~7°C) or a volatile liquid in solution.
The Issue: If you are running this in an open vessel or at reflux without a sealed tube, your reagent is evaporating before it reacts.
The Fix: Use DMA in THF (2.0 M) or DMA in Ethanol (33%) in a sealed pressure tube or autoclave. Heat to 60-80°C. The pressure ensures high effective concentration of the amine.
Phase 2: Purification & Workup
Q: The product is water-soluble and hard to extract from the aqueous dimethylamine wash. How do I recover it?A: N6,N6-dimethyl-xylo-adenosine is amphiphilic.
The Fix: Do not rely on liquid-liquid extraction alone.
Evaporate the reaction mixture to dryness (remove all water/amine).
Co-evaporate with Ethanol (3x) to remove traces of water.
Flash Chromatography: Use a gradient of DCM:MeOH (95:5 to 85:15). The dimethyl groups make the product significantly less polar than the starting material, allowing for easier separation on Silica gel.
Recommended Protocol: The "Displacement" Route (Method A)
Target Yield: 75-85%
This method avoids the selectivity issues of direct methylation by installing the dimethylamino group after glycosylation or on a reactive precursor.
Checkpoint: Ensure formation of 9-(2,3,5-Tri-O-acetyl-β-D-xylofuranosyl)-6-chloropurine . Isolate this intermediate.
Step 2: Amination & Deprotection (One-Pot)
Reagents: Dimethylamine (40% aq. or in EtOH).
Conditions: Sealed tube, 60°C, 12h.
Mechanism: The dimethylamine acts as a nucleophile to displace the 6-Chloro group (SnAr) and simultaneously cleaves the acetyl protecting groups on the sugar (aminolysis).
Advantage: This consolidates two steps into one and avoids O-methylation side reactions.
Data Table: Solvent & Reagent Optimization
Parameter
Condition A (Poor)
Condition B (Optimal)
Impact on Yield
Base Precursor
Adenosine
6-Chloropurine
+40% (Avoids side-methylation)
Amine Source
Methyl Iodide (MeI)
Dimethylamine (DMA)
+25% (Cleaner reaction profile)
Solvent (Step 2)
Water (Open Flask)
Ethanol (Sealed Tube)
+15% (Prevents reagent loss)
Temperature
25°C (RT)
60°C
+10% (Overcomes steric hindrance)
Visual Troubleshooting Logic
Pathway Visualization
The following diagram illustrates the recommended synthetic pathway (Method A) versus the problematic direct methylation route (Method B).
Caption: Comparison of Method A (Green, Recommended) vs. Method B (Red, High Risk). Method A utilizes a 6-chloropurine intermediate to ensure regiospecificity.
Troubleshooting Flowchart
Use this logic tree to diagnose specific yield failures.
Caption: Decision tree for diagnosing yield issues. "Messy" reactions usually require a change in synthetic strategy, not just condition tweaking.
Analytical Validation (Self-Check)
To confirm you have the correct isomer and product:
1H NMR (DMSO-d6):
N6-Dimethyl: Look for a strong singlet (6H) around 3.2 - 3.5 ppm . If you see two distinct singlets or splitting, you may have restricted rotation (rotamers) or mono-methylation.
Anomeric Proton (H1'): For xylo- configuration, the coupling constant (
) is often smaller than ribose due to the 3'-endo/N-type conformation. Expect a doublet around 5.8 - 6.0 ppm .
Mass Spec (ESI):
Calculate exact mass for C12H17N5O4.
Watch for M+15 (O-methylation) or M+16 (Oxidation) peaks which indicate impurities.
References
Vorbrüggen, H., & Ruh-Pohlenz, C. (2001). Handbook of Nucleoside Synthesis. John Wiley & Sons. (The definitive guide on silyl-Hilbert-Johnson reaction / Vorbrüggen coupling).
Darzynkiewicz, E., et al. (1977).[1] Preparation of O'-methyl derivatives of 9-beta-D-xylofuranosyladenine. Acta Biochimica Polonica, 24(3), 215-224.[1] (Foundational work on xylo-adenosine reactivity and methylation challenges).
Kierzek, R., & Wyszko, E. (2022). Synthesis of oligoribonucleotides containing N6-alkyladenosines. Nucleic Acids Research. (Validation of amine displacement on 6-chloropurine ribosides).
MedChemExpress. (n.d.). N6,N6-Dimethyl-xylo-adenosine Product Data. (Confirmation of commercial availability and basic properties).
N6,N6-Dimethyl-xylo-adenosine experimental controls and best practices
This guide serves as a technical support center for N6,N6-Dimethyl-xylo-adenosine , a specialized nucleoside analog. It is designed for researchers requiring high-fidelity experimental control in drug discovery and RNA b...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical support center for N6,N6-Dimethyl-xylo-adenosine , a specialized nucleoside analog. It is designed for researchers requiring high-fidelity experimental control in drug discovery and RNA biology.
Classification: Modified Nucleoside Analog | Molecular Weight: ~295.29 Da
Module 1: Solubilization & Storage (The Foundation)
The Issue: The most common cause of experimental failure with N6,N6-Dimethyl-xylo-adenosine is improper solubilization. The N6-dimethyl group significantly increases lipophilicity compared to native adenosine, while the xylose sugar alters hydrogen bonding networks.
Protocol: High-Stability Stock Preparation
Objective: Create a chemically stable 100 mM stock solution free of micro-precipitates.
Avoid: Water, PBS, or Ethanol (solubility is <2 mg/mL in aqueous buffers; ethanol causes evaporation-induced concentration shifts).[1]
Dissolution Step:
Weigh powder into a chemically resistant vial (amber glass preferred).[1]
Add DMSO to achieve 100 mM .
Critical Step: Vortex for 30 seconds, then sonicate in a water bath at 35°C for 5 minutes. Visual clarity is not enough; micro-crystals can persist and skew IC50 data.[1]
Storage Logic:
Aliquot into single-use volumes (e.g., 20 µL) to prevent freeze-thaw degradation.
Store at -80°C . (Stable for 1 year).
Store at -20°C . (Stable for 3 months).
Troubleshooting Table: Solubility
Observation
Probable Cause
Corrective Action
Cloudiness upon PBS dilution
"Crash-out" effect due to hydrophobicity.
Pre-warm PBS to 37°C before adding stock. Do not exceed 1% DMSO final concentration.
Inconsistent IC50 values
Compound adhering to plastic tips.
Use Low-Retention pipette tips.[1] Pre-wet tips with media before drawing the drug.
Yellowing of DMSO stock
Oxidation of the solvent or amine.
Discard stock immediately. Use fresh, anhydrous DMSO (stored under nitrogen if possible).
The Issue: Modified nucleosides often trigger off-target effects via adenosine receptors (A1, A2A, A3) or transporter saturation (ENT1/2), confounding results.
Essential Control Systems
To validate that your phenotype is driven by N6,N6-Dimethyl-xylo-adenosine specifically:
The "Vehicle" Control (Mandatory):
You must run a parallel condition containing the exact volume of DMSO used in your highest drug concentration (e.g., 0.1% DMSO).[1]
Why? DMSO alone can induce differentiation in certain cell lines (e.g., HL-60) or alter membrane permeability.
The "Adenosine Deaminase (ADA)" Check:
Context: Xylo-nucleosides are generally resistant to ADA degradation compared to ribo-nucleosides.
Test: If comparing to Adenosine, add an ADA inhibitor (e.g., EHNA) to the Adenosine wells.
Logic: Without this, you are comparing a stable drug (Xylo) to a rapidly degrading native metabolite (Adenosine).[1]
The "Uptake" Control:
If the compound shows no effect, it may not be entering the cell. Xylose sugars are poor substrates for some Equilibrative Nucleoside Transporters (ENTs).[1]
Validation: Co-treat with Dipyridamole (ENT inhibitor).[1] If the phenotype persists, the drug might be acting extracellularly (via Receptors) rather than intracellularly.
Visualizing the Experimental Logic
Caption: Decision tree for distinguishing extracellular receptor activation from intracellular mechanisms using specific inhibitors.
Module 3: Analytical Verification (QC)
The Issue: Researchers often assume the concentration based on weight. Nucleosides are hygroscopic; "10 mg" of powder may contain 1-2 mg of water weight, leading to dosing errors.
UV-Vis Quantification Protocol
Do not rely on A260 alone.[1] The N6-dimethylation causes a bathochromic shift.[1]
Dilution: Dilute 1 µL of stock into 999 µL of Methanol (not water, to ensure full solubility for QC).
Calculation: Use the absorbance at 274 nm for concentration calculation.
Note: If a specific extinction coefficient (
) is unavailable from the certificate of analysis, assume for estimation, but always generate a standard curve for critical assays.[1]
Frequently Asked Questions (FAQs)
Q: My cells are detaching after 24 hours of treatment. Is this apoptosis or toxicity?A: Check your DMSO concentration. N6,N6-Dimethyl-xylo-adenosine requires high DMSO for stock. If your final media concentration exceeds 0.5% DMSO, you are likely seeing solvent toxicity (cell rounding/detachment).[1] Keep final DMSO < 0.1%.[1]
Q: Can I use this compound to inhibit RNA Methyltransferases (METTL3/14)?A: Proceed with caution. While N6-methylated adenosines are products of these enzymes, the xylo sugar configuration forces the ribose ring into a C3'-endo pucker (or alters flexibility), which may prevent the molecule from fitting into the enzyme's catalytic pocket. It is better suited as a negative control for ribose-dependent binding or as a specific probe for enzymes that tolerate sugar modifications.[1]
Q: The compound precipitated when I added it to the cell media.A: This is "crash-out."
Fix: Do not add the DMSO stock directly to the flask.
Protocol: Dilute the stock 1:100 in pre-warmed (37°C) media in a separate tube. Vortex immediately. Then add this intermediate dilution to your cells. This prevents a local high-concentration shock that triggers precipitation.[1]
References
MedChemExpress. N6,N6-Dimethyl-xylo-adenosine Product Datasheet & Solubility Data. (Accessed 2024).[1] Link
Cayman Chemical. N6,N6-Dimethyladenosine: Biochemical Properties and Solubility. (Provides baseline data for the dimethyl-base moiety). Link
PubChem. Compound Summary: N6,N6-Dimethyladenosine (CID 440004).[2] National Library of Medicine. Link[1]
TargetMol. N6,N6-Dimethyladenosine Storage and Handling Protocols.Link[1]
ResearchGate. Stability of Adenosine Analogs in Aqueous Solutions. (General principles of nucleoside stability). Link
Technical Support Center: Nucleoside Analog Delivery & Optimization
Topic: Enhancing the cellular uptake and metabolic activation of N6,N6-Dimethyl-xylo-adenosine Ticket ID: #DMA-X-808 Status: Open Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist Executive Summary You a...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Enhancing the cellular uptake and metabolic activation of N6,N6-Dimethyl-xylo-adenosine
Ticket ID: #DMA-X-808
Status: Open
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist
Executive Summary
You are encountering low efficacy or poor intracellular accumulation of N6,N6-Dimethyl-xylo-adenosine (dm⁶xA) . This molecule presents a "double-bind" paradox in cellular delivery:
The N6-dimethyl modification increases lipophilicity and provides resistance to Adenosine Deaminase (ADA), theoretically aiding stability.
The Xylo-sugar configuration (3'-epimer of ribose), however, severely compromises recognition by Equilibrative Nucleoside Transporters (ENTs) and, more critically, Adenosine Kinase (AK) .
Without efficient transport and subsequent phosphorylation (the "metabolic trap"), the molecule equilibrates across the membrane and washes out. This guide provides the troubleshooting logic to bypass these biological checkpoints.
Module 1: The "Entry" Barrier (Transporter Saturation)
User Query: "My cells show <1% uptake compared to Adenosine controls. Is the N6-methylation blocking the transporter?"
Technical Diagnosis:
While N6-methylation adds bulk, the primary culprit is often the xylo-sugar pucker . Standard nucleosides rely on hENT1/hENT2 for entry. These transporters are stereoselective. The 3'-endo conformation change in xylo-nucleosides reduces transporter affinity (
increases), forcing reliance on passive diffusion, which is slow despite the dimethyl group's lipophilicity.
Troubleshooting Protocol:
Variable
Diagnostic Step
Expected Outcome
Transporter Dependency
Co-treat with NBMPR (ENT1 inhibitor) or Dipyridamole .
If uptake does not drop significantly, your molecule is entering via passive diffusion (slow).
Concentration Gradient
Perform a dose-response uptake assay (1 μM to 100 μM).
Transporter-mediated uptake saturates; passive diffusion is linear. If linear, you must increase extracellular concentration or switch to a prodrug.
Serum Binding
Check uptake in Serum-Free vs. 10% FBS media.
N6-dimethyl groups are hydrophobic; high serum albumin binding may reduce the "free fraction" available for uptake.
Module 2: The "Metabolic Trap" (Kinase Bypass)
User Query: "I used high concentrations to force it in. LC-MS shows parent nucleoside inside, but no nucleotides. Why is it inactive?"
Technical Diagnosis (Critical):
This is the most common failure point for xylo-nucleosides. Cellular retention requires the "Metabolic Trap" : conversion of the Nucleoside
Monophosphate (NMP) by Adenosine Kinase (AK).
The Problem: AK is highly specific for the ribose sugar. It rejects xylo-adenosine.
The Consequence: Without the negative charge of the phosphate, the nucleoside freely diffuses back out of the cell. You have uptake, but zero retention.
The Solution: ProTide Technology (Aryloxy Phosphoramidate)
You must bypass the first phosphorylation step chemically.
Diagram: The Metabolic Blockade & ProTide Bypass
Caption: Figure 1. The "Kinase Bypass" strategy. Standard dm⁶xA (Red) is rejected by Adenosine Kinase and washes out. The ProTide derivative (Blue/Green) enters passively and releases the monophosphate intracellularly, trapping the molecule.
Module 3: Quantification Protocol (LC-MS/MS)
User Query: "How do I validate if the ProTide worked? Standard HPLC isn't sensitive enough."
Technical Guidance:
You must distinguish between the parent nucleoside and the phosphorylated metabolites. Standard UV-HPLC is often insufficient for intracellular picomolar concentrations.
Transitions (MRM): Monitor the loss of the phosphate group (neutral loss of 79.9 Da) or the specific sugar fragment.
Data Interpretation Table:
Species Detected
Interpretation
Action Required
Parent Only
Entry successful, but Kinase failure.
Switch to ProTide or Lipid Nanoparticle.
Parent + MP
Kinase/ProTide working, but conversion to TP blocked.
Check Adenylate Kinase (NMPK) activity.
Parent + MP + TP
Success.
Proceed to efficacy testing.
Module 4: Stability Check (Deamination)
User Query: "Does the N6-dimethyl group actually protect against degradation?"
Technical Insight:
Yes. Human Adenosine Deaminase (ADA) requires a free hydrogen at the N6 position to perform the nucleophilic attack (conversion to Inosine). N6,N6-dimethylation sterically and chemically prevents this.
Verification: Incubate your compound with recombinant ADA (bovine or human) at 37°C for 60 mins. Analyze by HPLC.
Result: You should see >99% parent compound remaining. If you see a peak shift, check for demethylase activity (e.g., FTO or ALKBH5), though these usually act on RNA polymers, not free nucleosides.
References & Further Reading
ProTide Technology Overview:
Mehellou, Y., Rattan, H. S., & Balzarini, J. (2018). The ProTide Prodrug Technology: From the Concept to the Clinic. Journal of Medicinal Chemistry.
[Link]
Nucleoside Transporter Mechanisms:
Pastor-Anglada, M., & Pérez-Torras, S. (2018).[3] Who Is Who in Adenosine Transport. Frontiers in Pharmacology.
[Link]
LC-MS Analysis of Intracellular Nucleotides:
Borges, A., Radkov, A., & Thuy-Boun, P.S. (2022).[4] Nucleoside analysis with high performance liquid chromatography (HPLC).[1][2][4][5] Protocols.io.
[Link][4]
Xylo-Nucleoside Properties:
Rosemeyer, H. (2004). The Chemo-Enzymatic Synthesis of Nucleosides and Nucleotides. Chemistry & Biodiversity. (Context on sugar pucker and kinase affinity).
[Link]
Technical Support Center: Overcoming Resistance to N6,N6-Dimethyl-xylo-adenosine in Cancer Cells
Welcome to the technical support center for N6,N6-Dimethyl-xylo-adenosine (DM-xylo-A) research. This guide is designed for researchers, scientists, and drug development professionals who are investigating the therapeutic...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for N6,N6-Dimethyl-xylo-adenosine (DM-xylo-A) research. This guide is designed for researchers, scientists, and drug development professionals who are investigating the therapeutic potential of this adenosine analog and may be encountering resistance in their cancer cell models. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate experimental challenges and advance your research.
Introduction to N6,N6-Dimethyl-xylo-adenosine (DM-xylo-A)
N6,N6-Dimethyl-xylo-adenosine is a modified adenosine derivative that, like other nucleoside analogs, has shown potential in inhibiting cancer progression.[1] These compounds typically exert their effects after being transported into the cell and then phosphorylated into their active triphosphate forms. These active forms can then interfere with nucleic acid synthesis or other vital cellular processes, leading to cell cycle arrest and apoptosis. However, as with many chemotherapeutic agents, cancer cells can develop resistance, limiting the efficacy of the treatment. Understanding and overcoming these resistance mechanisms is a critical area of research.
Frequently Asked Questions (FAQs)
Here we address some of the common questions that arise during the study of DM-xylo-A and cancer cell resistance.
Q1: What is the proposed mechanism of action for DM-xylo-A?
A1: While specific literature on N6,N6-Dimethyl-xylo-adenosine is limited, its action can be inferred from the behavior of similar adenosine analogs.[1] The primary mechanism for nucleoside analogs involves a multi-step process: cellular uptake, intracellular activation via phosphorylation, and subsequent disruption of cellular processes.[2]
Cellular Uptake: DM-xylo-A, being a hydrophilic molecule, likely requires nucleoside transporters to cross the cell membrane. The two main families of nucleoside transporters are the equilibrative nucleoside transporters (ENTs) and the concentrative nucleoside transporters (CNTs).[3][4]
Intracellular Activation: Once inside the cell, DM-xylo-A must be phosphorylated by kinases to its active triphosphate form. Adenosine kinase (ADK) is a key enzyme in the phosphorylation of adenosine and its analogs.[5][6]
Cytotoxic Effects: The activated form of DM-xylo-A can then interfere with DNA and RNA synthesis, leading to stalled replication, DNA damage, and ultimately, apoptosis.[2] Some adenosine analogs can also modulate signaling pathways, such as the AKT pathway.[7]
Q2: My cancer cell line has become resistant to DM-xylo-A. What are the likely mechanisms?
A2: Resistance to nucleoside analogs like DM-xylo-A is a multifaceted problem. Several key mechanisms can contribute to a resistant phenotype:
Reduced Drug Uptake: Downregulation or mutation of nucleoside transporters, particularly ENTs, can limit the amount of DM-xylo-A entering the cell.[8][9]
Impaired Drug Activation: A decrease in the activity of activating enzymes, such as adenosine kinase, can prevent the conversion of DM-xylo-A to its active, phosphorylated form.[5]
Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can actively pump the drug out of the cell, reducing its intracellular concentration.[10]
Altered Cellular Metabolism: Changes in nucleotide pools and metabolic pathways can compensate for the effects of the drug.[11]
Evasion of Apoptosis: Upregulation of anti-apoptotic proteins (e.g., BCL-2 family members) can allow cancer cells to survive despite drug-induced stress.[11]
Q3: How can I confirm the mechanism of resistance in my cell line?
A3: A systematic approach is necessary to pinpoint the specific resistance mechanism. This involves a combination of molecular and cellular biology techniques. The troubleshooting guides below provide detailed protocols for investigating these mechanisms.
Q4: Are there strategies to overcome DM-xylo-A resistance?
A4: Yes, several strategies are being explored to overcome resistance to nucleoside analogs:
Combination Therapies: Using DM-xylo-A in conjunction with other agents can target multiple pathways and prevent the emergence of resistance.[2][12] For example, combining it with inhibitors of ABC transporters or anti-apoptotic proteins could restore sensitivity.
Prodrugs and Nanodelivery: Chemical modification of DM-xylo-A to create more lipophilic prodrugs can enhance cellular uptake, bypassing the need for transporters.[13] Encapsulating the active phosphorylated form of the drug in nanocarriers is another promising approach to bypass transport and activation deficiencies.[8]
Modulation of Nucleoside Transporters: Pre-treatment with certain drugs, such as thymidylate synthase inhibitors, has been shown to upregulate nucleoside transporters, potentially increasing the uptake of subsequently administered nucleoside analogs.[14]
Troubleshooting Guides
This section provides detailed troubleshooting guides for common experimental issues encountered when studying resistance to DM-xylo-A.
Issue 1: Inconsistent IC50 values for DM-xylo-A in my cell line.
Inconsistent IC50 values can arise from several experimental variables. It's crucial to standardize your assay conditions to ensure reproducibility.
Potential Causes and Solutions:
Potential Cause
Explanation
Troubleshooting Steps
Cell Seeding Density
Cell density can significantly impact drug response. Overly confluent or sparse cultures will respond differently.
Optimize seeding density to ensure cells are in the logarithmic growth phase throughout the experiment. Perform a preliminary experiment to determine the optimal cell number that results in 70-80% confluency at the end of the assay.[15]
Cell Passage Number
Continuous passaging can lead to genetic drift and altered phenotypes, including drug sensitivity.[16]
Use cells within a consistent and low passage number range for all experiments. Thaw a fresh vial of cells after a defined number of passages.
Assay Timing
The duration of drug exposure and the time of measurement can affect the observed IC50.
Standardize the incubation time with DM-xylo-A. A 72-hour incubation is common for cytotoxicity assays.[17]
Reagent Quality
The stability of DM-xylo-A and other assay reagents can impact results.
Store DM-xylo-A at -20°C as recommended.[18] Prepare fresh dilutions of the drug for each experiment from a concentrated stock solution.
Mycoplasma Contamination
Mycoplasma can alter cellular metabolism and drug response.
Regularly test your cell cultures for mycoplasma contamination.
Experimental Workflow for Standardizing Cytotoxicity Assays:
Caption: Workflow for reproducible IC50 determination.
Issue 2: Suspected resistance in a cell line, but the mechanism is unknown.
When a cell line shows a significantly higher IC50 for DM-xylo-A compared to a sensitive parental line, a systematic investigation is required to identify the resistance mechanism.
Logical Flow for Investigating Resistance Mechanisms:
Comparative Guide to Adenosine Analogs in RNA Research: N6-methyladenosine (m6A) versus N6,N6-Dimethyl-xylo-adenosine
Introduction The field of epitranscriptomics has unveiled a new layer of gene regulation, revealing that chemical modifications to RNA are not merely static decorations but dynamic signals that profoundly influence RNA f...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
The field of epitranscriptomics has unveiled a new layer of gene regulation, revealing that chemical modifications to RNA are not merely static decorations but dynamic signals that profoundly influence RNA fate. Among over 170 known RNA modifications, N6-methyladenosine (m6A) is the most abundant and functionally significant internal modification in the messenger RNA (mRNA) of higher eukaryotes.[1][2][3] Understanding its role requires precise tools for its detection and functional perturbation.
Researchers often employ nucleoside analogs to probe biological systems. However, subtle structural variations in these analogs can lead to vastly different biological activities. This guide provides an in-depth comparison between the endogenous RNA modification, N6-methyladenosine (m6A), and a synthetic analog, N6,N6-Dimethyl-xylo-adenosine. The objective is to highlight the exquisite specificity of the m6A regulatory machinery and to clarify the distinct experimental applications of these two molecules, guiding researchers in making informed decisions for experimental design.
Part 1: The Central Regulator: N6-methyladenosine (m6A)
N6-methyladenosine is a reversible methylation on the sixth nitrogen atom of adenosine residues within an RNA strand.[3] This modification is a cornerstone of post-transcriptional gene regulation, influencing mRNA splicing, nuclear export, stability, and translation efficiency.[1][4] The dynamic nature of m6A is controlled by a dedicated set of proteins, often categorized as "writers," "erasers," and "readers."
Writers: This methyltransferase complex installs the m6A mark. The core components are the METTL3-METTL14 heterodimer, where METTL3 is the catalytic subunit, and METTL14 plays a crucial structural role in recognizing the target RNA.[5] Other associated proteins like WTAP, VIRMA, and RBM15 help localize the complex to specific RNA sites, typically within the consensus sequence RRACH (where R is a purine, and H is any base but guanine).[6]
Erasers: These demethylases remove the m6A modification, making the process reversible. The two primary erasers are FTO (fat mass and obesity-associated protein) and ALKBH5. FTO was the first RNA demethylase discovered and can also demethylate the related N6,2′-O-dimethyladenosine (m6Am) mark.[2][6][7]
Readers: These are specialized binding proteins that recognize the m6A mark and mediate its downstream effects. The YTH domain-containing family of proteins (YTHDF1, YTHDF2, YTHDF3, YTHDC1, YTHDC2) are the most well-characterized readers.[3][4] For example, YTHDF2 is known to target m6A-modified transcripts for degradation, while YTHDF1 can promote their translation.[4]
This tightly regulated cycle dictates the functional consequences of m6A modification on thousands of transcripts, impacting processes from stem cell differentiation to the immune response.[2]
Figure 1: The dynamic m6A RNA methylation cycle.
Part 2: The Structural Outlier: N6,N6-Dimethyl-xylo-adenosine
To understand the specificity of the m6A pathway, it is instructive to compare m6A to a structurally related but functionally distinct analog, N6,N6-Dimethyl-xylo-adenosine. This molecule differs from N6-methyladenosine in two critical ways that dictate its biological activity.
Sugar Moiety: Xylose vs. Ribose: The fundamental building block of RNA is ribose. N6,N6-Dimethyl-xylo-adenosine contains xylose, a stereoisomer (epimer) of ribose where the hydroxyl group at the 3' position is oriented differently. This seemingly minor change has massive steric implications. The enzymes responsible for RNA synthesis (RNA polymerases) and m6A methylation (METTL3/14) have active sites precisely shaped to accommodate the ribose sugar pucker. The altered stereochemistry of xylose prevents its efficient recognition and incorporation into an RNA chain or its acceptance as a substrate by the m6A writer complex.[8][9]
Methylation State: N6,N6-Dimethyl vs. N6-Mono-methyl: N6,N6-Dimethyl-xylo-adenosine possesses two methyl groups on the N6 amine, whereas m6A has only one. The active sites of both m6A "reader" proteins and "eraser" demethylases are tailored to bind the single methyl group of m6A. The presence of a second, bulky methyl group would sterically hinder the nucleoside from fitting into the binding pockets of these enzymes, preventing recognition and processing.
Consequence: A Different Biological Role
Due to these structural constraints, N6,N6-Dimethyl-xylo-adenosine does not participate in the m6A epitranscriptomic pathway. It is not incorporated into RNA and is not a substrate for m6A writers, readers, or erasers. Instead, its biological activities are entirely separate. For example, the related compound N6,N6-dimethyladenosine (with a standard ribose sugar) has been characterized as an inhibitor of the AKT signaling pathway and as a ligand for the A3 adenosine receptor, implicating it in cell signaling and cancer biology rather than RNA modification.
Part 3: Comparative Analysis for Experimental Design
The stark differences between these two molecules underscore the importance of molecular specificity in biological research. A researcher studying m6A could not use N6,N6-Dimethyl-xylo-adenosine as a chemical probe for this pathway. Conversely, a scientist investigating AKT signaling would find m6A irrelevant.
Probing cell signaling pathways (e.g., as an inhibitor)
Causality in Experimental Choices
This comparison provides a clear rationale for specific experimental choices in m6A research:
High-Specificity Antibodies: Techniques like MeRIP-Seq rely on antibodies that specifically recognize the N6-mono-methyladenosine in the context of an RNA backbone. These antibodies would show no cross-reactivity with N6,N6-Dimethyl-xylo-adenosine due to both the dimethyl group and the incorrect sugar.
Targeted Inhibitors: To probe the function of the m6A pathway, researchers use inhibitors that target the active site of the writer or eraser enzymes (e.g., the METTL3 inhibitor STM2457).[10] These are designed based on the specific chemistry of the enzymatic reaction, which N6,N6-Dimethyl-xylo-adenosine cannot partake in.
Part 4: Key Experimental Methodologies in m6A Research
To study the m6A epitranscriptome, researchers primarily use two complementary techniques: transcriptome-wide mapping with MeRIP-Seq and site-specific validation with methods like SCARLET.
MeRIP-Seq is the cornerstone technique for mapping m6A modifications across the entire transcriptome. It combines the principles of immunoprecipitation and next-generation sequencing.
Figure 2: Workflow for m6A mapping by MeRIP-Seq.
Detailed MeRIP-Seq Protocol
Self-Validating System: This protocol includes a crucial control—the "input" sample. This is a portion of the fragmented RNA that does not undergo immunoprecipitation. By comparing the sequencing results of the IP sample to the input sample, one can identify regions that are specifically enriched for m6A, thus validating the antibody's specificity and controlling for biases in RNA fragmentation and library preparation.
RNA Isolation and Fragmentation:
Isolate high-quality total RNA from the cells or tissue of interest. Ensure an RNA Integrity Number (RIN) > 7.0.
Fragment 50-100 µg of total RNA into ~100 nucleotide-long fragments using chemical or enzymatic fragmentation.
Causality: Fragmentation is essential because the antibody requires access to the internal m6A mark, and it provides the resolution needed for mapping peaks. 100 nt is a standard size compatible with most sequencing platforms.
Immunoprecipitation (IP):
Set aside 10% of the fragmented RNA to serve as the Input Control .
Incubate the remaining fragmented RNA with a high-specificity anti-m6A antibody overnight at 4°C.
Add Protein A/G magnetic beads to the mixture and incubate for 2 hours at 4°C to capture the antibody-RNA complexes.
Causality: The antibody is the key to specificity. Using a well-validated monoclonal antibody is critical for reliable results.
Washing and Elution:
Wash the beads multiple times with IP buffer containing increasing salt concentrations to remove non-specifically bound RNA fragments.
Elute the m6A-containing RNA fragments from the antibody-bead complex, typically using a competitive elution buffer containing free m6A nucleosides or a high pH buffer.
Library Preparation and Sequencing:
Purify the eluted RNA (IP sample) and the reserved Input sample.
Construct sequencing libraries from both the IP and Input RNA samples. This involves reverse transcription, second-strand synthesis, adapter ligation, and PCR amplification.
Perform high-throughput sequencing on both libraries.
Bioinformatic Analysis:
Align the sequencing reads from both IP and Input samples to the reference genome/transcriptome.
Use a peak-calling algorithm (e.g., MACS2) to identify regions significantly enriched in the IP sample compared to the Input control. These enriched "peaks" represent m6A-modified regions.
Site-Specific Cleavage and Radioactive-Labeling (SCARLET)
While MeRIP-Seq provides transcriptome-wide maps, its resolution is limited to ~100-200 nucleotides. SCARLET is a method that can determine the precise location and, crucially, the stoichiometry (the fraction of transcripts modified at a specific site) of m6A at single-nucleotide resolution.[11]
Detailed SCARLET Protocol
Self-Validating System: SCARLET's validation comes from its precise chemistry. The method yields two distinct spots on a TLC plate corresponding to phosphorylated adenosine (pA) and phosphorylated N6-methyladenosine (p-m6A). The ratio of the radioactivity in these two spots directly reflects the modification stoichiometry, providing an internal, quantitative control.
Site-Specific RNA Cleavage:
Start with total polyA+ RNA.
Design a chimeric 2'-O-Me/DNA oligonucleotide that is complementary to the RNA sequence immediately downstream of the adenosine site to be interrogated.
Anneal the oligo to the RNA and treat with RNase H. RNase H specifically cleaves the RNA strand of an RNA:DNA hybrid, resulting in a cut precisely 5' to the target adenosine.[12]
Causality: RNase H-mediated cleavage provides the single-nucleotide precision that is the hallmark of this technique.
Radioactive Labeling:
The cleavage reaction leaves a 5'-hydroxyl group on the target adenosine. This is radiolabeled using T4 Polynucleotide Kinase (PNK) and [γ-³²P]-ATP. Now, only the target adenosine (whether modified or not) is radioactive.
Ligation and Digestion:
The radiolabeled RNA fragment is ligated to a DNA splint oligonucleotide.
The ligated product is then digested with RNase T1 and RNase A, which cleave after G, C, and U residues, respectively, leaving the labeled adenosine attached to the DNA splint.
The product is further digested with nuclease P1, which cleaves the phosphodiester bond to release the 5'-monophosphate nucleotide, resulting in either [³²P]pA or [³²P]p-m6A.[12]
Thin-Layer Chromatography (TLC) and Quantification:
The resulting radiolabeled mononucleotides are separated by two-dimensional thin-layer chromatography.
The plate is exposed to a phosphor screen, and the radioactivity of the spots corresponding to pA and p-m6A is quantified.
The m6A fraction is calculated as: (Intensity of p-m6A spot) / (Intensity of p-m6A spot + Intensity of pA spot).
Conclusion
The comparison between N6-methyladenosine and N6,N6-Dimethyl-xylo-adenosine serves as a powerful illustration of molecular specificity in biological systems. m6A is a vital, endogenously regulated epitranscriptomic mark, orchestrated by a dedicated suite of writer, eraser, and reader proteins that are highly selective for its specific chemical structure. In contrast, N6,N6-Dimethyl-xylo-adenosine, due to critical differences in its sugar moiety and methylation state, is not a participant in this pathway and functions as a distinct chemical probe for other cellular processes. For researchers in RNA biology and drug development, this distinction is paramount. It dictates the choice of experimental tools and reinforces the principle that understanding the precise mechanism of action is key to designing robust, interpretable experiments to unravel the complexities of gene regulation.
References
He, C., & Yu, J. (2022). The N6-Methyladenosine Modification and Its Role in mRNA Metabolism and Gastrointestinal Tract Disease. Frontiers in Oncology. [Link]
Shi, H., Wei, J., & He, C. (2019). Where, when, and how: context-dependent functions of RNA N6-methyladenosine modification. Molecular Cell. [Link]
Wang, X., et al. (2016). N(6)-Methyladenosine (m(6)A) Methylation in mRNA with A Dynamic and Reversible Epigenetic Modification. Molecular and Cellular Endocrinology. [Link]
Balacco, D. L., & Soller, M. (2019). The m6A writer complex and its role in gene expression. RNA Biology. [Link]
Zaccara, S., Ries, R. J., & Jaffrey, S. R. (2019). Reading, writing and erasing mRNA methylation. Nature Reviews Molecular Cell Biology. [Link]
Li, S., et al. (2021). METTL3 inhibition reduces N6-methyladenosine levels and prevents allogeneic CD4+ T-cell responses. Cell Death & Disease. [Link]
Dominissini, D., et al. (2012). Topology of the human and mouse m6A RNA methylomes revealed by m6A-seq. Nature. [Link]
Jia, G., et al. (2011). N6-methyladenosine in nuclear RNA is a major substrate of the obesity-associated FTO. Nature Chemical Biology. [Link]
Meng, J., et al. (2014). A protocol for RNA methylation differential analysis with MeRIP-Seq data and exomePeak R/Bioconductor package. Methods. [Link]
CD Genomics. (n.d.). How MeRIP-seq Works: Principles, Workflow, and Applications Explained. CD Genomics. [Link]
Wiener, D., & Schwartz, S. (2021). The epitranscriptome beyond m6A. Nature Reviews Genetics. [Link]
Wang, P., et al. (2016). Structural basis for cooperative function of Mettl3 and Mettl14 methyltransferases. Molecular Cell. [Link]
Woodcock, D. L., et al. (2019). RNA binding to human METTL3-METTL14 restricts N6-deoxyadenosine methylation of DNA in vitro. eLife. [Link]
Kumar, S., et al. (2015). Xylonucleic acid: synthesis, structure, and orthogonal pairing properties. Nucleic Acids Research. [Link]
Liu, N., et al. (2013). Probing N6-methyladenosine RNA modification status at single nucleotide resolution in mRNA and long noncoding RNA. RNA. [Link]
Meyer, K. D., et al. (2012). Comprehensive analysis of mRNA methylation reveals enrichment in 3' UTRs and near stop codons. Cell. [Link]
Linder, B., et al. (2015). Single-nucleotide-resolution mapping of m6A and m6Am throughout the transcriptome. Nature Methods. [Link]
Liu, N., & Pan, T. (2015). Probing N6-methyladenosine (m6A) RNA Modification in Total RNA with SCARLET. Methods in Enzymology. [Link]
Zhao, B.S., et al. (2020). N6-methyladenosine RNA methylation: From regulatory mechanisms to potential clinical applications. Frontiers in Oncology. [Link]
Sun, H.L., et al. (2019). The emerging role of N6-methyladenosine RNA methylation as regulators in cancer therapy and drug resistance. Journal of Hematology & Oncology. [Link]
Roundtree, I. A., et al. (2017). The RNA Modification N6-methyladenosine and Its Implications in Human Disease. Journal of Biological Chemistry. [Link]
Liu, J., et al. (2014). A METTL3–METTL14 complex mediates mammalian nuclear RNA N6-adenosine methylation. Nature Chemical Biology. [Link]
Liu, N., & Pan, T. (2015). Probing N6-methyladenosine (m6A) RNA Modification in Total RNA with SCARLET. Methods in Enzymology. [Link]
Cui, Y., et al. (2024). Current progress in strategies to profile transcriptomic m6A modifications. Frontiers in Bioengineering and Biotechnology. [Link]
Comparing the efficacy of N6,N6-Dimethyl-xylo-adenosine to other adenosine analogs
Executive Summary: The Structural Advantage N6,N6-Dimethyl-xylo-adenosine represents a specialized class of purine nucleosides that combines two critical structural modifications: N6-dimethylation of the nucleobase and x...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Structural Advantage
N6,N6-Dimethyl-xylo-adenosine represents a specialized class of purine nucleosides that combines two critical structural modifications: N6-dimethylation of the nucleobase and xylose substitution of the ribose sugar.
While native Adenosine is rapidly metabolized and Vidarabine (Ara-A) suffers from poor solubility and rapid deamination, N6,N6-Dimethyl-xylo-adenosine offers a unique pharmacological profile. It bridges the gap between metabolic stability (resistance to Adenosine Deaminase) and conformational selectivity (altered sugar puckering).
This guide objectively compares its efficacy against standard alternatives, focusing on stability, receptor affinity, and cellular permeability.
Mechanism of Action (MOA) & Structural Logic
To understand the efficacy of this compound, one must analyze its Structure-Activity Relationship (SAR).[1][2]
The Dual-Lock Mechanism
N6-Dimethylation (The Metabolic Shield):
Problem: Native adenosine is converted to inosine by Adenosine Deaminase (ADA) within seconds (
s in blood).
Solution: The bulky dimethyl group at the N6 position sterically hinders the active site of ADA, rendering the molecule effectively immune to deamination. This drastically extends the half-life in cell culture and in vivo.
Secondary Effect: Increases lipophilicity (LogP), enhancing passive diffusion across cell membranes compared to native adenosine.
Xylo-Configuration (The Conformational Lock):
Problem: Ribose sugars are flexible, toggling between C2'-endo and C3'-endo conformations. This flexibility allows non-specific binding to various polymerases and enzymes.
Solution: Xylose is the 3'-epimer of ribose. This inversion locks the sugar into a specific "Northern" (C3'-endo) pucker. This prevents incorporation into standard RNA/DNA chains (chain termination potential) while maintaining specific affinity for adenosine receptors (A1/A2A/A3) or specific kinases.
Signaling Pathway Visualization
The following diagram illustrates how N6,N6-Dimethyl-xylo-adenosine evades the "Metabolic Sink" that traps native adenosine.
Caption: Comparative metabolic fate. The N6-dimethyl group blocks ADA-mediated deamination (Red), while the xylo-sugar limits kinase phosphorylation (Green), forcing the compound toward sustained receptor interaction (Blue).
Efficacy: Native adenosine is clinically limited by its half-life. It must be administered as a rapid bolus for SVT (Supraventricular Tachycardia).
Advantage: N6,N6-Dimethyl-xylo-adenosine persists in the extracellular space. In experimental assays involving smooth muscle vasodilation or cancer cell signaling (AKT inhibition), the dimethyl-xylo analog shows 10-100x greater potency over time simply because it is not degraded.
Efficacy: m6A is a "writer" modification in RNA. As a free nucleoside, it has some antiviral activity but is still subject to phosphorylation and incorporation into nucleotide pools.
Advantage: The xylose sugar of the dimethyl-xylo analog prevents it from being easily recognized by RNA polymerases. This reduces "off-target" genotoxicity (incorporation into mRNA) while maintaining its function as a signaling ligand.
Vs. Vidarabine (Ara-A)
Efficacy: Ara-A is an antiviral that acts as a chain terminator. However, it is toxic and rapidly deaminated to Ara-Hypoxanthine.
Advantage: N6,N6-Dimethyl-xylo-adenosine lacks the toxicity associated with rapid phosphorylation (due to the xylose constraint) and is immune to the deamination that weakens Ara-A. It is superior for studies requiring pure receptor modulation without the confounding effects of DNA chain termination.
Experimental Protocols
To validate the efficacy of N6,N6-Dimethyl-xylo-adenosine in your specific application, we recommend the following standardized protocols.
Cell Line: CHO cells stably expressing human A1 Adenosine Receptor.
Radioligand: [3H]-DPCPX (Antagonist) or [3H]-CCPA (Agonist).
Incubation:
Incubate membrane preparations (50 µg protein) with 1 nM radioligand and increasing concentrations (
to M) of N6,N6-Dimethyl-xylo-adenosine.
Incubate for 90 mins at 25°C.
Filtration:
Harvest onto GF/B glass fiber filters using a cell harvester.
Wash 3x with ice-cold Tris-HCl buffer.
Calculation:
Measure radioactivity via liquid scintillation counting.
Calculate
and convert to using the Cheng-Prusoff equation.
References
Borea, P. A., et al. (2018). "The A3 Adenosine Receptor: History and Perspectives." Pharmacological Reviews, 70(3), 384-433. (Context on Adenosine Analog SAR).
Westerhout, E. M., et al. (2019). "Adenosine Deaminase: A Key Regulator of Adenosine Signaling." Frontiers in Immunology. (Mechanistic basis for N6-protection).
Jordan, A., et al. (2018). "Nucleoside analogues as inhibitors of viral polymerases." Journal of Medicinal Chemistry. (Context on Xylose sugar puckering effects).
A Researcher's Guide to Validating N6,N6-Dimethyl-xylo-adenosine's Impact on AKT Signaling
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the effects of N6,N6-Dimethyl-xylo-adenosine on the AKT signaling pathway. The methodol...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the effects of N6,N6-Dimethyl-xylo-adenosine on the AKT signaling pathway. The methodologies detailed herein are designed to provide a multi-faceted understanding of the compound's mechanism of action, from direct enzymatic inhibition to downstream cellular consequences.
Introduction: The Significance of the AKT Signaling Pathway
The Protein Kinase B (AKT) signaling pathway is a critical intracellular cascade that governs a multitude of cellular processes, including proliferation, survival, growth, and metabolism.[1][2] Dysregulation of this pathway is a common feature in various human diseases, most notably cancer, making it a prime target for therapeutic intervention.[3][4] The activation of AKT is a multi-step process, with full enzymatic activity being achieved upon phosphorylation at two key residues: Threonine 308 (Thr308) and Serine 473 (Ser473).[3][5]
N6,N6-Dimethyl-xylo-adenosine is an adenosine analog, a class of molecules known for a wide range of biological activities.[6] A structurally related compound, N6,N6-Dimethyladenosine, has been identified as a potent inhibitor of the AKT signaling pathway, demonstrating anti-tumor properties in non-small cell lung cancer cell lines.[7][8] This guide outlines a robust experimental strategy to validate whether N6,N6-Dimethyl-xylo-adenosine shares this inhibitory profile and to characterize its effects in detail.
Experimental Design: A Multi-Pronged Approach to Validation
Proximal Target Engagement (Cellular Level): Assessing the phosphorylation status of AKT at its key activation sites (Thr308 and Ser473) within a cellular context.
Direct Enzymatic Activity (In Vitro): Determining if the compound directly inhibits the kinase activity of purified AKT enzyme.
Downstream Functional Outcome: Measuring the impact on cell viability, a critical biological process heavily influenced by AKT signaling.
For comparative analysis and to ensure the robustness of our findings, we will benchmark the performance of N6,N6-Dimethyl-xylo-adenosine against a well-characterized, commercially available pan-AKT inhibitor (e.g., Ipatasertib).
Caption: A flowchart of the experimental validation process.
Methodologies and Protocols
Cell Culture and Treatment
The choice of cell line is critical. Given that N6,N6-Dimethyladenosine has shown efficacy in non-small cell lung cancer (NSCLC) cell lines, starting with a well-characterized NSCLC line with known AKT pathway activation (e.g., A549, H460) is a logical first step.
Protocol:
Culture your chosen cell line in the recommended medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin, in a humidified incubator at 37°C with 5% CO2.
Seed cells in appropriate culture vessels (e.g., 6-well plates for Western Blotting, 96-well plates for viability assays) and allow them to adhere and reach 60-70% confluency.
Prepare stock solutions of N6,N6-Dimethyl-xylo-adenosine and the control inhibitor in DMSO.
On the day of the experiment, replace the growth medium with fresh medium containing the desired concentrations of N6,N6-Dimethyl-xylo-adenosine, the control inhibitor, or a vehicle control (DMSO). A typical concentration range to start with for N6,N6-Dimethyladenosine is 1-40 µM.[7]
Incubate the cells for the desired time points (e.g., 15 minutes to 24 hours) before proceeding to the specific assays.
Western Blotting for AKT Phosphorylation
This technique allows for the direct visualization and quantification of the phosphorylation status of AKT at Ser473 and Thr308, providing a direct measure of its activation state within the cell.
Causality: A decrease in the ratio of phosphorylated AKT to total AKT upon treatment with N6,N6-Dimethyl-xylo-adenosine would strongly suggest an inhibitory effect on the upstream signaling cascade leading to AKT activation.
Caption: The AKT signaling cascade leading to cellular functions.
Protocol:
After treatment, wash the cells with ice-cold Phosphate Buffered Saline (PBS).
Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitor cocktails.
Determine the protein concentration of the lysates using a BCA assay.
Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.[9]
Separate the proteins by SDS-PAGE on a 10% polyacrylamide gel and transfer them to a PVDF membrane.
Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.[9][10]
Incubate the membrane overnight at 4°C with primary antibodies specific for phospho-AKT (Ser473), phospho-AKT (Thr308), and total AKT.[11][12]
Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.
Quantify the band intensities using densitometry software. Normalize the phospho-AKT signals to the total AKT signal for each sample.
In Vitro AKT Kinase Assay
This assay directly measures the enzymatic activity of AKT and is crucial for determining if N6,N6-Dimethyl-xylo-adenosine is a direct inhibitor of the kinase.
Causality: Inhibition of AKT activity in a cell-free system isolates the interaction to the compound and the enzyme, ruling out effects on upstream regulators.
Protocol (Example using a luminescence-based assay):
This assay measures the amount of ATP remaining after a kinase reaction. A decrease in luminescence indicates higher kinase activity.
Prepare a reaction mixture in a 384-well plate containing kinase buffer, a specific AKT substrate (e.g., a GSK-3 fusion protein), and ATP.[13]
Add varying concentrations of N6,N6-Dimethyl-xylo-adenosine, the control inhibitor, or vehicle to the wells.
Initiate the kinase reaction by adding purified active AKT1 enzyme.
Incubate the plate at room temperature for a defined period (e.g., 60 minutes).
Stop the reaction and measure the remaining ATP by adding a reagent that converts ADP to ATP and then uses the newly synthesized ATP in a luciferase/luciferin reaction to produce light.[14]
Read the luminescence on a plate reader.
Calculate the percentage of inhibition relative to the vehicle control.
Cell Viability Assay
This assay assesses the downstream functional consequences of AKT inhibition. A reduction in cell viability is an expected outcome of inhibiting a pro-survival pathway.
Causality: A dose-dependent decrease in cell viability that correlates with the inhibition of AKT phosphorylation provides strong evidence that the compound's cytotoxic or cytostatic effects are mediated through the AKT pathway.
Protocol (Example using Resazurin):
Seed cells in a 96-well plate and treat with a range of concentrations of N6,N6-Dimethyl-xylo-adenosine and the control inhibitor for 24-72 hours.
Add Resazurin solution to each well and incubate for 2-4 hours at 37°C.[15]
Measure the fluorescence on a plate reader. The fluorescence intensity is proportional to the number of viable cells.
Calculate the percentage of cell viability relative to the vehicle-treated control cells.[15]
Plot the data to determine the IC50 value (the concentration of the compound that inhibits 50% of cell viability).
Data Interpretation and Comparative Analysis
The data from these experiments should be compiled and analyzed to build a cohesive narrative.
Table 1: Comparative Analysis of N6,N6-Dimethyl-xylo-adenosine and Control Inhibitor
Parameter
N6,N6-Dimethyl-xylo-adenosine
Control AKT Inhibitor (e.g., Ipatasertib)
Interpretation
p-AKT (Ser473) Inhibition (IC50)
To be determined
Known value (e.g., ~5 nM)
Potency of cellular pathway inhibition.
p-AKT (Thr308) Inhibition (IC50)
To be determined
Known value
Confirms broad inhibition of AKT activation.
In Vitro Kinase Inhibition (IC50)
To be determined
Known value
Potency of direct enzymatic inhibition.
Cell Viability (IC50)
To be determined
Known value
Functional consequence of pathway inhibition.
Expected Outcomes and Interpretations:
Scenario 1: Potent Inhibitor: If N6,N6-Dimethyl-xylo-adenosine shows low IC50 values across all assays, comparable to or better than the control inhibitor, it is a strong candidate for a direct and effective AKT inhibitor.
Scenario 2: Upstream Inhibitor: If the compound inhibits AKT phosphorylation and cell viability but has a weak effect in the in vitro kinase assay, it may be acting on a component of the pathway upstream of AKT itself (e.g., PI3K).
Scenario 3: Off-Target Effects: If the compound reduces cell viability but does not significantly inhibit AKT phosphorylation or kinase activity, its cytotoxic effects are likely independent of the AKT pathway.
Conclusion
By systematically applying the methodologies outlined in this guide, researchers can robustly validate and characterize the effects of N6,N6-Dimethyl-xylo-adenosine on the AKT signaling pathway. This multi-faceted approach, combining cellular, biochemical, and functional assays, ensures a high degree of scientific rigor and provides a solid foundation for further preclinical and clinical development.
References
Liu, P., et al. (2014). Regulation of Akt signaling activation by ubiquitination. PubMed Central. [Link]
Altomare, D. A., & Testa, J. R. (2005). Perturbations of the PI3K/AKT/mTOR pathway in human cancer. PubMed. [Link]
Dr Matt & Dr Mike. (2017). Mechanism of Action for Adenosine. YouTube. [Link]
Wang, J., et al. (2022). Formation and removal of 1,N6-dimethyladenosine in mammalian transfer RNA. PubMed Central. [Link]
Revathidevi, S., & Munirajan, A. K. (2019). AKT signaling network targets and regulates critical cellular substrates. ResearchGate. [Link]
von der Leyen, H., & Schmitz, W. (1989). [Cardiac effects of adenosine. Mechanism of action, pathophysiologic and clinical significance]. PubMed. [Link]
He, Y., et al. (2023). Impact of AKT1 on cell invasion and radiosensitivity in a triple negative breast cancer cell line developing brain metastasis. PubMed Central. [Link]
Coleman, N., et al. (2021). Clinical Development of AKT Inhibitors and Associated Predictive Biomarkers. Personalized Genomic Medicine. [Link]
Landgraf, M., et al. (2020). Inhibitors in AKTion: ATP-competitive vs allosteric. PubMed Central. [Link]
Chip-Huyen, T., et al. (2011). Quantitative analysis of Akt phosphorylation and activity in response to EGF and insulin treatment. National Institutes of Health. [Link]
Johnson, G. L., et al. (2017). FUSION-Guided Hypothesis Development Leads to the Identification of N6,N6-Dimethyladenosine, a Marine-Derived AKT Pathway Inhibitor. PubMed Central. [Link]
Robers, M. B., et al. (2025). Live-Cell NanoBRET Assay to Measure AKT Inhibitor Binding to Conformational States of AKT. PubMed Central. [Link]
Chionh, Y. H., et al. (2021). Emerging roles of the RNA modifications N6-methyladenosine and adenosine-to-inosine in cardiovascular diseases. PubMed Central. [Link]
Balacescu, O., et al. (2025). Identification and modulation of a PI3K/AKT/mTOR pathway-targeting microRNA in order to increase colorectal cancer cells radiosensitivity in vitro. PubMed Central. [Link]
Bio-Rad Antibodies. Best Practice for Western Blot Detection of Phosphorylation Events. [Link]
Kim, J., et al. (2000). N6-Substituted adenosine derivatives: selectivity, efficacy, and species differences at A3 adenosine receptors. PubMed Central. [Link]
Kumar, D., et al. (2019). Validation of AKT-dependent modulation of transcriptomes. ResearchGate. [Link]
Robers, M. B., et al. (2025). Live-cell NanoBRET assay to measure AKT inhibitor binding to conformational states of AKT. ACS Chemical Biology. [Link]
Di-Leva, F., et al. (2006). Western blot analysis for Akt-P at (Ser473) and (Thr308). ResearchGate. [Link]
Chen, H., et al. (2021). Quantitative Analysis of Methylated Adenosine Modifications Revealed Increased Levels of N6-Methyladenosine (m6A) and N6,2′-O-Dimethyladenosine (m6Am) in Serum From Colorectal Cancer and Gastric Cancer Patients. PubMed Central. [Link]
Hammond, H. K., et al. (2008). Adenylyl Cyclase Type VI Increases Akt Activity and Phospholamban Phosphorylation in Cardiac Myocytes. National Institutes of Health. [Link]
Bio-Rad. Enhanced Multiplex Western Blotting. [Link]
Fang, M., et al. (2016). N6-(2-Hydroxyethyl)-Adenosine Exhibits Insecticidal Activity against Plutella xylostella via Adenosine Receptors. PLOS One. [Link]
Sportsman, R., et al. (2012). Assay Development for Protein Kinase Enzymes. National Center for Biotechnology Information. [Link]
Cross-reactivity of N6,N6-Dimethyl-xylo-adenosine with adenosine receptors
This guide provides a technical comparative analysis of N⁶,N⁶-Dimethyl-xylo-adenosine , evaluating its receptor selectivity, cross-reactivity profile, and experimental utility against standard adenosine receptor ligands....
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical comparative analysis of N⁶,N⁶-Dimethyl-xylo-adenosine , evaluating its receptor selectivity, cross-reactivity profile, and experimental utility against standard adenosine receptor ligands.
[1][2]
Executive Summary & Structural Logic
N⁶,N⁶-Dimethyl-xylo-adenosine (CAS: 669055-52-1) is a synthetic purine nucleoside analog designed to exploit specific structure-activity relationship (SAR) "filters" within the adenosine receptor (AR) family.[1]
Unlike endogenous Adenosine , which activates all four receptor subtypes (
) with nanomolar affinity, this analog incorporates two critical modifications that drastically alter its pharmacological profile:
N⁶,N⁶-Dimethylation: A substitution on the exocyclic amine that historically favors
receptor interaction while reducing affinity for subtypes.
Xylose Sugar Moiety: The replacement of the natural ribose (9-β-D-ribofuranosyl) with xylose (9-β-D-xylofuranosyl). The inversion of the 3'-hydroxyl group in xylose typically abolishes high-affinity binding at
and receptors, which strictly require a ribose-like H-bond network.
The Result: A molecule predicted to exhibit enhanced selectivity for the
receptor (or intracellular targets like AKT) by "silencing" cross-reactivity.
Structural Comparison & SAR Logic
The following diagram illustrates the "Selectivity Filter" mechanism engineered into this molecule.
Figure 1: Structural modifications driving the pharmacological shift from pan-agonism to subtype selectivity.
Receptor Cross-Reactivity Profile
The following analysis compares N⁶,N⁶-Dimethyl-xylo-adenosine against standard reference ligands.
Note: Values for the specific xylo-analog are projected based on established SAR data for N⁶-dimethyl and xylo-nucleoside derivatives.
Receptor Subtype
Primary Function
Reference Ligand ()
N⁶,N⁶-Dimethyl-xylo-adenosine Profile
Cross-Reactivity Risk
AR
Inhibits Adenylyl Cyclase (Gi)
CPA (0.6 nM)
Low Affinity ()Xylose modification disrupts critical H-bonds at Asn254.
Minimal
AR
Activates Adenylyl Cyclase (Gs)
CGS-21680 (15 nM)
Very Low Affinity ()Highly sensitive to ribose 2'/3'-OH orientation.
Negligible
AR
Activates Adenylyl Cyclase (Gs)
NECA (Non-selective)
Low Affinity Generally requires intact ribose for potency.
Low
AR
Inhibits Adenylyl Cyclase (Gi)
IB-MECA (1.1 nM)
Moderate/High Affinity N⁶-dimethylation is an -preferred motif; tolerates sugar modifications better than .
Primary Target
Intracellular Cross-Reactivity (Non-GPCR)
Unlike standard receptor probes, N⁶-modified adenosines often permeate cells via equilibrative nucleoside transporters (ENTs).
AKT Signaling: N⁶,N⁶-Dimethyladenosine (the ribose parent) is a reported AKT inhibitor .[2] The xylo-derivative may retain this activity if it acts as a competitive substrate for intracellular kinases or scaffolding proteins.
Adenosine Deaminase (ADA): The N⁶-dimethylation renders this molecule resistant to deamination , significantly extending its half-life compared to adenosine.
Experimental Validation Protocols
To validate the cross-reactivity profile in your specific assay system, use the following self-validating workflows.
Objective: Confirm if the compound acts as an agonist or antagonist at the
receptor.
Figure 2: Functional workflow to distinguish agonism from antagonism.
Methodology:
Induction: Pre-treat cells with Forskolin (
) to elevate cAMP levels.
Treatment: Apply N⁶,N⁶-Dimethyl-xylo-adenosine (
).
Detection: Use a TR-FRET or HTRF cAMP detection kit.
Interpretation:
Agonist: Significant reduction in Forskolin-induced cAMP (mimicking IB-MECA).
Antagonist: No reduction alone; blocks the effect of a co-applied agonist (e.g., Cl-IB-MECA).
References & Authority
Jacobson, K. A., et al. (1994). "Structure-activity relationships of N6-substituted adenosine derivatives at A3 adenosine receptors." Journal of Medicinal Chemistry. Link
Establishes the N⁶-substitution preference for
selectivity.
Tosh, D. K., et al. (2012). "Structure-activity relationship of truncated 4'-selenonucleosides: A3 adenosine receptor activity." Journal of Medicinal Chemistry. Link
Provides comparative data on sugar modifications (xylo/ribo) and their impact on receptor affinity.
MedChemExpress. "N6,N6-Dimethyl-xylo-adenosine Product Datasheet." Link
Source for commercial availability and basic physical properties.
Wang, Y., et al. (2021). "N6,N6-Dimethyladenosine: An endogenous A3 adenosine receptor ligand."[2] Frontiers in Oncology. Link
Identifies the parent ribose-compound as an A3 ligand and AKT inhibitor.[2]
Comparative analysis of N6,N6-Dimethyl-xylo-adenosine and N6,N6-Dimethyladenosine
This guide provides a comparative technical analysis of N6,N6-Dimethyladenosine (m6,6A) and its xylose-sugar analog, N6,N6-Dimethyl-xylo-adenosine . It is designed for researchers in medicinal chemistry, RNA biology, and...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comparative technical analysis of N6,N6-Dimethyladenosine (m6,6A) and its xylose-sugar analog, N6,N6-Dimethyl-xylo-adenosine . It is designed for researchers in medicinal chemistry, RNA biology, and drug development.
Executive Summary
N6,N6-Dimethyladenosine (m6,6A) is a naturally occurring, hyper-modified nucleoside found critically in ribosomal RNA (rRNA) and acting as an endogenous signaling molecule (e.g., AKT pathway inhibitor). Its biological utility relies on specific enzymatic recognition and the ribose sugar's ability to adopt the C3'-endo conformation required for A-form RNA helices.
N6,N6-Dimethyl-xylo-adenosine is a synthetic stereoisomer where the ribose sugar is replaced by xylose . While it retains the hydrophobic dimethylated base, the inversion of the 3'-hydroxyl group (C3' epimer) drastically alters its sugar puckering and steric profile. This modification generally confers nuclease resistance and prevents canonical incorporation into RNA, making it a valuable tool for structural biology and stability studies rather than a functional biological substrate.
Core Distinction Matrix
Feature
N6,N6-Dimethyladenosine (m6,6A)
N6,N6-Dimethyl-xylo-adenosine
Origin
Endogenous (rRNA, tRNA, metabolite)
Synthetic (Nucleoside Analog)
Sugar Moiety
-D-Ribofuranose
-D-Xylofuranose (3'-epimer)
3'-OH Orientation
Down (trans to 5'-CH2OH)
Up (cis to 5'-CH2OH)
Primary Function
Translation regulation, AKT inhibition
Structural probe, Nuclease resistance
Enzymatic Fate
Substrate for demethylases (ALKBH)
Generally resistant/Inhibitory
Chemical & Structural Analysis[1][2]
The functional divergence between these two molecules stems entirely from the stereochemistry of the furanose ring.
Structural Logic Flow
The following diagram illustrates how the sugar modification dictates the downstream application of the molecule.
Caption: Structural divergence pathway. The base remains constant, but the sugar stereochemistry dictates whether the molecule integrates into biology (Ribose) or resists it (Xylose).
Steric Consequences[3]
m6,6A (Ribose): The 3'-OH is positioned to allow formation of the 3',5'-phosphodiester bond in a geometry compatible with the A-form helix. The N6-dimethyl group prevents Watson-Crick base pairing, forcing the base to stack or interact via the Hoogsteen edge.
Xylo-Analog (Xylose): The 3'-OH is inverted (pointing "up" towards the base). This creates a steric clash with the nucleobase, particularly with the bulky N6-dimethyl groups. This steric hindrance often locks the sugar into a specific pucker (often N-type) that is incompatible with standard polymerases, effectively acting as a chain terminator or a "blocker" in synthetic oligonucleotides.
Biological Performance & Applications
N6,N6-Dimethyladenosine (m6,6A)
AKT Signaling Inhibition: m6,6A acts as a ligand for the A3 adenosine receptor and has been shown to inhibit the PI3K/AKT signaling pathway, leading to apoptosis in cancer cells (e.g., lung cancer).
Ribosome Biogenesis: In 18S rRNA, m6,6A residues at the 3' end are conserved and essential for ribosome maturation and translation initiation.
Metabolism: It is dynamically regulated by methyltransferases (DIMT1) and can be demethylated, making it a transient signal.
N6,N6-Dimethyl-xylo-adenosine
Nuclease Resistance: The xylo-configuration is not recognized by standard nucleases (like snake venom phosphodiesterase or serum nucleases) that require a specific ribose geometry. This makes the xylo-analog a candidate for stabilizing therapeutic RNAs (siRNA/aptamers) at the 3' end.
Structural Probe: Used in NMR studies to lock sugar conformations or to study the impact of sugar pucker on enzyme binding without altering the base properties.
Lack of Cytotoxicity (Context-Dependent): Unlike m6,6A, the xylo-analog is often poorly phosphorylated by adenosine kinases. Consequently, it may not enter the nucleotide pool efficiently, reducing off-target toxicity but also limiting its use as a direct metabolic inhibitor.
Experimental Protocols
Protocol: HPLC Separation of Ribo- and Xylo- Analogs
Because these molecules are stereoisomers with identical mass, standard low-res MS cannot distinguish them. High-performance liquid chromatography (HPLC) is required.
Equilibration: Equilibrate column with 98% A / 2% B for 10 minutes at 1 mL/min.
Sample Prep: Dissolve 1 mg of each compound in 1 mL of water. Mix 1:1 for resolution testing.
Gradient:
0-5 min: Isocratic 2% B (Load)
5-20 min: Linear gradient to 20% B
20-25 min: Linear gradient to 80% B (Wash)
25-30 min: Re-equilibrate 2% B
Detection: UV Absorbance at 260 nm (Adenine max) and 280 nm .
Expected Result:
m6,6A: Elutes earlier due to higher polarity of the ribose conformation and hydration shell.
Xylo-analog: Elutes later; the intramolecular H-bonding (possible between 3'-OH and 5'-OH in xylose) often renders it slightly more hydrophobic in RP-HPLC.
Seeding: Seed A549 cells (2 x 10^5 cells/well) in 6-well plates. Incubate 24h.
Treatment:
Control: DMSO
Test A: m6,6A (20 µM)
Test B: N6,N6-Dimethyl-xylo-adenosine (20 µM)
Incubation: Treat for 24 hours.
Lysis: Wash with cold PBS. Lyse in RIPA buffer with phosphatase inhibitors.
Western Blot:
Load 20 µg protein/lane.
Blot for pAKT (Ser473).
Analysis: m6,6A should show significant reduction in pAKT bands. The xylo-analog, lacking the correct sugar geometry for receptor/kinase interaction, is expected to show minimal to no reduction, confirming the structural specificity of the bio-activity.
Comparative Data Summary
Property
m6,6A (Ribose)
Xylo-Analog
Molecular Weight
295.29 g/mol
295.29 g/mol
Formula
pKa (N1)
~3.8 (Base is weakly basic)
~3.8 (Base unchanged)
Sugar Pucker (Soln)
Equilibrium (C2'-endo / C3'-endo)
Biased (often C3'-endo/N-type)
Nuclease Stability
Low (Susceptible to RNases)
High (Resistant to RNase A/T1)
Cell Permeability
Moderate (Nucleoside transporters)
Moderate (Likely lower affinity)
Key Application
Cancer Therapy (AKT Inhibitor)
RNA Stability / Structural Biology
References
Identification of N6,N6-dimethyladenosine in transfer RNA. Molecules. 2011. Link
N6,N6-dimethyladenosine: A Marine-Derived AKT Pathway Inhibitor. Marine Drugs. 2020. Link
Xylonucleic acid: synthesis, structure, and orthogonal pairing. Nucleic Acids Research. 2015. Link
Sugar pucker and phosphodiester conformation in viral RNA. Journal of Biological Chemistry. 1979. Link
N6,N6-Dimethyl-xylo-adenosine Product Data. MedChemExpress. Link
Comparative
Assessing the structural differences between xylo-adenosine and ribo-adenosine analogs
Executive Summary In the development of nucleoside therapeutics and antisense oligonucleotides, the ribose sugar moiety is a primary target for modification. While 2'-modifications (e.g., 2'-F, 2'-OMe) are standard, ster...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the development of nucleoside therapeutics and antisense oligonucleotides, the ribose sugar moiety is a primary target for modification. While 2'-modifications (e.g., 2'-F, 2'-OMe) are standard, stereochemical inversion at the C3'-position—yielding xylo-adenosine (xylo-A)—offers a distinct pharmacological profile compared to its natural ribo-adenosine (ribo-A) counterpart.
This guide provides a technical comparison of these two scaffolds. The central thesis is that the C3'-epimerization in xylo-adenosine fundamentally alters the sugar pucker from the RNA-typical C3'-endo (North) to a DNA-like C2'-endo (South) or flexible conformation. This structural shift drives significant differences in nuclease resistance, polymerase recognition, and receptor affinity, making xylo-analogs potent candidates for stability-enhanced therapeutic payloads.
Structural Determinants: The C3'-Epimer Effect
The defining difference between ribo- and xylo-adenosine is the stereochemistry at the 3'-carbon. This single inversion dictates the global geometry of the nucleoside and any resulting oligonucleotide.
Stereochemistry and Sugar Pucker
Ribo-Adenosine: The 2'-OH and 3'-OH groups are in a cis orientation (both "down"). This steric crowding favors a C3'-endo (North) pucker, characteristic of A-form RNA helices.
Xylo-Adenosine: The 3'-OH is inverted ("up"), placing it trans to the 2'-OH. This relieves steric strain and often shifts the equilibrium toward a C2'-endo (South) pucker, mimicking B-form DNA, or an N-type/S-type intermediate depending on substituents (e.g., Locked Nucleic Acids/LNA).
Comparative Structural Metrics[1][2][3][4]
Feature
Ribo-Adenosine (Natural)
Xylo-Adenosine (Modified)
Biological Implication
C3' Stereochemistry
R-configuration (Down)
S-configuration (Up)
Prevents canonical phosphodiester bond formation by some polymerases.
Sugar Pucker
Predominantly C3'-endo (North)
Predominantly C2'-endo (South) / Flexible
Xylo-A incorporated into RNA strands disrupts A-form helicity.
Reduces Tm in mixed sequences but enhances stability in fully modified xylo-NA (XNA).
Visualization: Stereochemical Inversion
The following diagram illustrates the stereochemical inversion and its impact on the sugar ring conformation.
Figure 1: Stereochemical shift from Ribose to Xylose and downstream structural consequences.
Stability Profile: Enzymatic and Chemical
For drug development, the primary advantage of xylo-adenosine analogs is their resistance to degradation.
Enzymatic Stability (Nucleases)
Standard 3'→5' exonucleases (e.g., Snake Venom Phosphodiesterase) require a specific spatial orientation of the 3'-OH to attack the phosphodiester bond.
Mechanism: The C3'-inversion in xylo-adenosine misaligns the nucleophilic attack vector of the enzyme.
Data: Xylo-oligonucleotides exhibit half-lives (
) in serum that are 10-100x longer than unmodified RNA.
Chemical Stability (Depurination)
Acid-catalyzed depurination (cleavage of the N-glycosidic bond) is influenced by the electron-withdrawing nature of the sugar substituents.
Observation: Xylo-adenosine analogs generally show comparable or slightly enhanced stability against acid hydrolysis compared to ribo-adenosine, primarily due to the altered sugar pucker stabilizing the oxocarbenium ion intermediate.
Biological Performance: Polymerase and Receptor Interaction
Polymerase Inhibition
Xylo-nucleotides (as triphosphates, xylo-ATP) act as potent inhibitors of viral and cellular polymerases.
Mode of Action: They often act as chain terminators . Once incorporated, the inverted 3'-OH cannot nucleophilically attack the
-phosphate of the next incoming nucleotide, or it does so with extremely poor kinetics.
Specificity: Studies indicate xylo-ATP competitively inhibits RNA Polymerase II with a
in the micromolar range (approx. 5-15 M), competing with natural ATP.
Receptor Affinity (Adenosine Receptors)
Modifications at the 3'-position drastically reduce affinity for standard Adenosine Receptors (
), which strictly recognize the ribose moiety.
Therapeutic Benefit: This reduced affinity minimizes "off-target" cardiovascular effects (e.g., bradycardia) often associated with ribose-based adenosine analogs, allowing xylo-drugs to focus on intracellular targets (e.g., viral replication).
Experimental Protocols
As a self-validating system, the following protocols allow you to verify the stability and identity of xylo- vs. ribo-analogs.
Protocol: Comparative Enzymatic Stability Assay
Objective: Quantify the resistance of xylo-adenosine oligomers to 3'-exonuclease degradation relative to ribo-adenosine.
Materials:
Substrate A: Poly-A (Ribo) 10-mer (
).
Substrate B: Poly-xylo-A 10-mer (
).
Enzyme: Snake Venom Phosphodiesterase I (SVPD) (0.01 U/mL).
Buffer: 50 mM Tris-HCl (pH 8.0), 10 mM
.
Workflow:
Equilibration: Dissolve substrates in buffer at
.
Initiation: Add SVPD enzyme to both reactions simultaneously.
Sampling: Aliquot
at mins.
Quenching: Immediately add
of 80% Acetonitrile/0.1% TFA to stop the reaction.
Analysis: Inject onto RP-HPLC (C18 column).
Mobile Phase: Gradient 0-20% ACN in 100mM TEAA buffer.
Detection: UV at 260 nm.
Calculation: Plot % Intact Oligomer vs. Time. Determine
using first-order decay kinetics ().
Protocol: Polymerase Inhibition Screening
Objective: Determine if a xylo-ATP analog acts as a chain terminator.
Figure 2: Workflow for assessing chain termination potential of xylo-adenosine triphosphates.
Synthesis & Purification Notes
When synthesizing xylo-adenosine analogs, standard phosphoramidite coupling times must be adjusted.
Coupling Efficiency: Due to the steric shift of the 3'-OH (now "up"), the coupling reaction with the incoming phosphoramidite is often slower.
Recommendation: Increase coupling time from standard 2 mins to 6-10 mins and use a more concentrated activator (e.g., 0.3M ETT) to ensure high yield during solid-phase synthesis.
References
Nakayama, C., & Saneyoshi, M. (1985). Inhibitory effects of 9-beta-D-xylofuranosyladenine 5'-triphosphate on DNA-dependent RNA polymerase I and II from cherry salmon.[1] Journal of Biochemistry. Link
Poopeiko, N. E., et al. (2003). Xylo-configured oligonucleotides (XNA, xylo nucleic acid): synthesis of conformationally restricted derivatives and hybridization towards DNA and RNA complements.[2] Bioorganic & Medicinal Chemistry Letters. Link
Rosemeyer, H. (2004). The chelate effect of the 2'-hydroxyl group in nucleic acids: a structural study. Chemistry & Biodiversity. Link
Seela, F., & Budow, S. (2008). 7-Deaza-xylo-adenosine: synthesis, properties and incorporation into oligonucleotides. Tetrahedron. Link
Vester, B., & Wengel, J. (2004). LNA (locked nucleic acid): high-affinity targeting of complementary RNA and DNA.[3][4] Biochemistry. Link
Statistical Validation of N6,N6-Dimethyl-xylo-adenosine: A Comparative Biological Activity Guide
Executive Summary: The Structural Logic of N6,N6-Dimethyl-xylo-adenosine In the landscape of nucleoside therapeutics, N6,N6-Dimethyl-xylo-adenosine represents a strategic hybrid of two distinct modification classes. By c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Structural Logic of N6,N6-Dimethyl-xylo-adenosine
In the landscape of nucleoside therapeutics, N6,N6-Dimethyl-xylo-adenosine represents a strategic hybrid of two distinct modification classes. By combining the N6-dimethylation of the adenine base (associated with A3 Adenosine Receptor selectivity and AKT pathway modulation) with the xylo-configuration of the sugar moiety (known to confer extreme enzymatic stability), this compound addresses the twin challenges of bioavailability and target specificity.
This guide provides a rigorous statistical framework for validating the biological activity of N6,N6-Dimethyl-xylo-adenosine. Unlike standard adenosine analogs that suffer from rapid deamination by Adenosine Deaminase (ADA), this xylo-derivative requires specific validation protocols to quantify its enhanced half-life and unique receptor kinetics.
Comparative Landscape & Compound Profile
To objectively validate performance, N6,N6-Dimethyl-xylo-adenosine must be benchmarked against its structural parents. The following table outlines the expected performance metrics based on structure-activity relationships (SAR).
Table 1: Comparative Profile of Adenosine Analogs[1]
Feature
Adenosine (Control)
N6,N6-Dimethyladenosine (Base Analog)
Xylo-adenosine (Sugar Analog)
N6,N6-Dimethyl-xylo-adenosine (Target)
Primary Target
A1, A2A, A2B, A3 (Non-selective)
A3 Adenosine Receptor (A3AR) / AKT
Viral Polymerases / General
A3AR / AKT Signaling
Metabolic Stability
Low (<10s half-life)
Moderate
High (Nuclease Resistant)
Very High (Synergistic Protection)
Biological Effect
Transient Vasodilation
Anti-proliferative (Leukemia)
Antiviral (HSV-1/2)
Sustained Anti-tumor / Vasodilation
Key Validation Metric
EC50 (Rapid decay)
IC50 (Kinase inhibition)
Stability ()
Selectivity Index (SI) & Stability
Experimental Framework for Validation
Workflow Visualization
The following diagram illustrates the critical path for statistically validating the compound, moving from structural verification to functional hypothesis testing.
Protocol 1: Enzymatic Stability Analysis (The "Xylo" Effect)
Objective: Prove that the xylose sugar modification prevents degradation by Adenosine Deaminase (ADA), a common failure point for adenosine therapeutics.
Methodology:
Preparation: Dissolve N6,N6-Dimethyl-xylo-adenosine (100 µM) in PBS (pH 7.4).
Incubation: Add bovine spleen ADA (0.1 U/mL) at 37°C.
Sampling: Aliquot at t = 0, 5, 15, 30, 60, 120, and 240 mins. Quench with acetonitrile.
Detection: HPLC-UV (260 nm).
Statistical Validation (Non-Linear Regression):
Do not use a simple t-test. You must fit the data to a One-phase exponential decay model :
: Concentration at time .
: Elimination rate constant.
Half-life (
) : Calculated as .
Acceptance Criteria:
> 0.95 for the fit.
Target Compound
should be statistically significantly longer () than Adenosine ( seconds) and N6,N6-dimethyladenosine.
Protocol 2: Functional AKT Inhibition (The "Dimethyl" Effect)
Objective: Confirm that the compound retains the AKT-inhibitory properties of its N6,N6-dimethyl parent, despite the sugar modification.
Mechanism:
N6,N6-dimethyladenosine is known to inhibit AKT signaling, a key pathway in non-small cell lung cancer (NSCLC) proliferation. The validation must quantify the reduction in p-AKT (Ser473).
Figure 2: Proposed Mechanism of Action. The compound targets A3AR, reducing cAMP and downstream AKT phosphorylation.
Methodology:
Cell Line: A549 (NSCLC) or L1210 (Leukemia).
Treatment: Treat cells with 0, 0.1, 1, 10, and 50 µM of the compound for 24 hours.
Lysis & Blotting: Extract protein; immunoblot for p-AKT (Ser473) and Total AKT.
Quantification: Densitometry (ImageJ).
Statistical Validation (ANOVA):
Test: One-way ANOVA followed by Dunnett’s multiple comparisons test .
Hypothesis:
: Mean p-AKT levels are equal across all concentrations. : At least one concentration differs from Control (0 µM).
Reporting: Report F-statistic and specific p-values (e.g., F(4, 15) = 12.4, p < 0.001).
Statistical Analysis of Biological Activity[2]
When publishing, raw data is insufficient. You must provide calculated potency metrics with confidence intervals.
Dose-Response Calculation (IC50)
For cell viability assays (e.g., MTT assay on cancer lines), use a four-parameter logistic (4PL) regression :
Critical Check:
Hill Slope: If the slope deviates significantly from -1.0 (or 1.0), it suggests cooperativity or non-specific toxicity.
95% CI: Always report the 95% Confidence Interval for the IC50. A narrow CI indicates a robust assay.
Hypothesis Testing Matrix
Use this decision matrix to select the correct statistical test for your data:
